trans-4-Butylcyclohexanecarboxylic Acid

• CAS: 38289-28-0; 71101-89-8

Core Science & Biosynthesis

trans-4-butylcyclohexanecarboxylic acid CAS 38289-27-9 safety and toxicity data

An In-depth Technical Guide to the Safety and Toxicity of trans-4-butylcyclohexanecarboxylic acid (CAS 38289-27-9)

Introduction

trans-4-butylcyclohexanecarboxylic acid (CAS: 38289-27-9), also known as buciclic acid, is an alkyl-substituted cyclohexanecarboxylic acid.[1] Its structural rigidity and chemical properties make it a subject of interest in various scientific fields. Primarily utilized in laboratory settings for chemical synthesis, it has also been investigated for its pharmacological potential.[2][3] Notably, research has explored its role as a low-affinity inhibitor of AMPA receptors, suggesting potential therapeutic applications in managing conditions like epilepsy.[3] A study in a pilocarpine-induced status epilepticus rat model indicated that trans-4-butylcyclohexanecarboxylic acid, both alone and in combination with standard antiseizure medications, demonstrated effective seizure control and neuroprotective effects.[3]

This guide provides a comprehensive analysis of the available safety and toxicity data for trans-4-butylcyclohexanecarboxylic acid, designed for researchers, scientists, and drug development professionals. It synthesizes information from safety data sheets (SDS), regulatory databases, and scientific literature to offer a detailed toxicological profile and guidance on safe handling.

Table 1: Chemical Identity

Property	Value
Chemical Name	trans-4-butylcyclohexanecarboxylic acid
CAS Number	38289-27-9[4]
Molecular Formula	C₁₁H₂₀O₂[2][4]
Molecular Weight	184.28 g/mol [2][5]

| Appearance | Solid[6] |

Hazard Identification and GHS Classification

trans-4-butylcyclohexanecarboxylic acid is classified as hazardous under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards identified are related to irritation of the skin, eyes, and respiratory system.[2][6]

Signal Word: Warning [2][5][6]

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation.[2][6]
Serious Eye Damage/Eye Irritation	2 / 2A	H319: Causes serious eye irritation.[5][6]

| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation.[2] |

Precautionary Statements (Selected):

• P261: Avoid breathing dust.[7]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

• P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[2]

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[6]

• P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[2]

• P312: Call a POISON CENTER or doctor if you feel unwell.[2]

Toxicological Profile

The available toxicological data for trans-4-butylcyclohexanecarboxylic acid is primarily derived from GHS classifications listed in safety data sheets. Comprehensive, peer-reviewed toxicology studies detailing specific dose-response relationships are limited.

Table 3: Summary of Toxicological Endpoint Data

Toxicological Endpoint	Result/Classification	Data Availability
Acute Toxicity (Oral, Dermal, Inhalation)	No data available	Limited[6][8]
Skin Corrosion/Irritation	Category 2 (Causes skin irritation)	Classification based on existing data[6][8]
Serious Eye Damage/Irritation	Category 2 (Causes serious eye irritation)	Classification based on existing data[6][8]
Respiratory or Skin Sensitization	No data available	Limited[6][8]
Germ Cell Mutagenicity	No data available	Limited[8]
Carcinogenicity	No data available	Limited[8]
Reproductive Toxicity	No data available	Limited[8]
STOT - Single Exposure	Category 3 (May cause respiratory irritation)	Classification based on existing data[2]

| STOT - Repeated Exposure | No data available | Limited[8] |

Acute Toxicity

There is no specific quantitative data, such as LD50 (Lethal Dose, 50%) or LC50 (Lethal Concentration, 50%) values, available in the reviewed literature for acute oral, dermal, or inhalation toxicity.[6][8]

Skin and Eye Irritation

The compound is consistently classified as a Category 2 skin irritant and a Category 2/2A eye irritant.[2][6] This indicates that direct contact is likely to cause inflammation, redness, and discomfort to the skin and significant, though reversible, irritation to the eyes. The causal basis for this is likely related to the carboxylic acid functional group, which can disrupt cell membranes and proteins upon direct contact.

Respiratory Irritation

Classification as a STOT Single Exposure Category 3 substance for respiratory irritation suggests that inhalation of dust or aerosols may lead to irritation of the nose, throat, and lungs.[2][7]

Sensitization, Mutagenicity, and Other Endpoints

No data is available to assess the potential of trans-4-butylcyclohexanecarboxylic acid to cause skin or respiratory sensitization, germ cell mutagenicity, carcinogenicity, or reproductive toxicity.[6][8] The absence of data necessitates a cautious approach, and the compound should be handled as if these hazards could exist until proven otherwise.

Occupational Safety and Handling

Given the known hazards, stringent adherence to safety protocols is essential when handling this compound.

Engineering Controls

• Ventilation: Work should be conducted in a well-ventilated area. A local exhaust ventilation system is recommended, particularly for procedures that may generate dust, such as weighing or transferring solid material.

• Safety Equipment: Eyewash stations and safety showers must be readily accessible in the immediate work area.[9]

Personal Protective Equipment (PPE)

• Eye and Face Protection: Chemical safety goggles compliant with European Standard EN166 or OSHA's 29 CFR 1910.133 regulations are mandatory.[2][9]

• Skin Protection: Wear protective gloves and long-sleeved clothing to prevent skin contact.[2][9]

• Respiratory Protection: Under normal laboratory conditions with adequate ventilation, respiratory protection may not be necessary. However, for large-scale operations, in emergencies, or if exposure limits are exceeded, a NIOSH/MSHA or European Standard EN 136 approved respirator with a particle filter is recommended.[2][9]

Hygiene Practices

• Wash hands and any exposed skin thoroughly after handling.

• Avoid breathing dust.

• Do not eat, drink, or smoke in laboratory areas.

• Contaminated clothing should be removed and laundered before reuse.[6]

Storage

Store in a cool, dry, and well-ventilated place. Keep the container tightly closed to prevent moisture ingress and contamination.[9] Some suppliers recommend refrigerated storage.[6]

Experimental Protocols: Hazard Assessment

To address the data gap in mutagenicity, a standard, validated assay is required. The Bacterial Reverse Mutation Test, commonly known as the Ames test, is a primary in vitro screen for identifying substances that can cause gene mutations.[10][11]

Protocol: Bacterial Reverse Mutation Test (Ames Test) - OECD 471

This protocol provides a framework for assessing the mutagenic potential of trans-4-butylcyclohexanecarboxylic acid. The core principle is to detect mutations that revert a mutation in a histidine-requiring (auxotrophic) strain of Salmonella typhimurium back to a histidine-independent (prototrophic) state, allowing it to grow on a histidine-free medium.[10][11]

1. Materials and Reagents:

• Test Substance: trans-4-butylcyclohexanecarboxylic acid, dissolved in a suitable, non-toxic solvent (e.g., DMSO).

• Bacterial Strains: At least five strains are required, including four S. typhimurium strains (TA98, TA100, TA1535, TA1537) and one E. coli strain (WP2 uvrA or WP2 uvrA (pKM101)). These strains are selected to detect different types of mutations (frameshift vs. base-pair substitutions).

• Metabolic Activation System (S9 Mix): A liver homogenate fraction (S9) from rats pre-treated with an enzyme-inducing agent (e.g., Aroclor 1254 or a combination of phenobarbital and β-naphthoflavone). This is crucial because some chemicals only become mutagenic after being metabolized by liver enzymes.[10]

• Media: Vogel-Bonner Medium E (minimal glucose agar), Oxoid Nutrient Broth No. 2.

• Reagents: L-histidine, D-biotin, positive control mutagens (e.g., 2-nitrofluorene, sodium azide, 2-aminoanthracene).

2. Experimental Workflow:

• Step 1: Dose Range-Finding: A preliminary cytotoxicity test is performed to determine the appropriate concentration range of the test substance. Excessive toxicity can kill the bacteria, leading to false-negative results.

• Step 2: Main Experiment (Plate Incorporation Method):

  • To a sterile tube, add 0.1 mL of the bacterial culture, 0.1 mL of the test substance solution (at one of at least five different concentrations), and either 0.5 mL of S9 mix (for metabolic activation) or 0.5 mL of a sterile buffer (without metabolic activation).

  • The mixture is pre-incubated at 37°C for 20-30 minutes to allow for metabolic activation and interaction with the bacterial DNA.

  • After incubation, 2.0 mL of molten top agar (containing trace amounts of histidine and biotin to allow for a few cell divisions) is added.

  • The entire mixture is poured onto the surface of a minimal glucose agar plate and spread evenly. The limited histidine allows all bacteria to undergo a few rounds of replication, which is necessary for the mutation to be expressed.

• Step 3: Incubation: Plates are incubated in the dark at 37°C for 48-72 hours.

• Step 4: Colony Counting: The number of revertant colonies (his+) on each plate is counted. The background lawn of non-reverted bacteria (his-) should also be examined for signs of toxicity.

• Step 5: Data Analysis:

  • A positive result is defined as a concentration-related increase in the number of revertant colonies that is at least double the spontaneous reversion rate (the number of colonies on the negative control plates).

  • Both positive and negative controls must yield the expected results for the test to be considered valid.

Causality and Self-Validation:

• Expertise & Causality: The use of multiple strains with different mutation types ensures broad detection capabilities. The inclusion of the S9 mix is a critical choice, mimicking mammalian metabolism to identify pro-mutagens, substances that become mutagenic after enzymatic alteration.

• Trustworthiness & Validation: The protocol is a self-validating system. The concurrent use of a solvent (negative) control and known mutagens (positive controls) for each strain (with and without S9) validates the experimental conditions, bacterial sensitivity, and S9 activity. A clear, reproducible, dose-dependent increase in revertants over the solvent control provides confidence in the result.

Diagrams

Logical Workflow: Hazard Identification and Risk Assessment

This diagram outlines the logical process a researcher or safety professional would follow when evaluating the risks associated with a chemical like trans-4-butylcyclohexanecarboxylic acid.

Caption: Hazard Identification and Risk Assessment Workflow.

Experimental Workflow: Ames Test

This diagram illustrates the key steps of the plate incorporation method for the Ames test.

Caption: Simplified Ames Test Experimental Workflow.

References

• 4-Butylcyclohexanecarboxylic Acid (cis-and trans-mixture). PubChem, National Center for Biotechnology Information. [Link]

• trans-4-Butylcyclohexanecarboxylic Acid — Chemical Substance Information. NextSDS. [Link]

• Sarangi, S. C., et al. (2024). Effect of trans 4-butylcyclohexane carboxylic acid (4-BCCA) upon neurodegeneration, oxidative stress related to epileptogenesis in pilocarpine-induced status epilepticus. Epilepsy Research, 107471. [Link]

• 4-tert-Butylcyclohexane-1-carboxylic acid. PubChem, National Center for Biotechnology Information. [Link]

• Buciclic acid. Wikipedia. [Link]

• Maron, D. M., & Ames, B. N. (1983). Revised methods for the Salmonella mutagenicity test.
• OECD. (1997).

• The Ames Test or Bacterial Reverse Mutation Test. (2024, February 28). Eurofins Australia. [Link]

• S. P, S., & G, K. (2018). Microbial Mutagenicity Assay: Ames Test. Bio-protocol, 8(6), e2773. [Link]

Sources

• 1. Buciclic acid - Wikipedia [en.wikipedia.org]
• 2. fishersci.co.uk [fishersci.co.uk]
• 3. Effect of trans 4-butylcyclohexane carboxylic acid (4-BCCA) upon neurodegeneration, oxidative stress related to epileptogenesis in pilocarpine-induced status epilepticus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nextsds.com [nextsds.com]
• 5. 4-Butylcyclohexanecarboxylic Acid (cis-and trans-mixture) | C11H20O2 | CID 2060518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. tcichemicals.com [tcichemicals.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. assets.thermofisher.cn [assets.thermofisher.cn]
• 9. fishersci.com [fishersci.com]
• 10. Microbial Mutagenicity Assay: Ames Test - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Ames Test or Bacterial Reverse Mutation Test - Eurofins Scientific [eurofins.com.au]

The Thermodynamic and Conformational Determinants of the pKa of trans-4-Butylcyclohexanecarboxylic Acid: A Comprehensive Guide

Prepared by: Senior Application Scientist Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Executive Summary

As a Senior Application Scientist, I frequently encounter the challenge of optimizing the physicochemical properties of lipophilic organic acids. The acid dissociation constant (pKa) of a molecule is not merely a static number; it is a dynamic thermodynamic parameter that dictates physiological ionization, membrane permeability, and target engagement.

Trans-4-butylcyclohexanecarboxylic acid (4-BCCA) is a highly lipophilic aliphatic acid with an experimentally aligned predicted pKa of 4.92 ± 0.10 . Understanding the precise causality behind this value requires dissecting the molecule's conformational locking and the subsequent thermodynamic solvation effects. This guide provides an in-depth mechanistic analysis of 4-BCCA's acidity, supported by self-validating experimental protocols for precise pKa determination.

Structural Dynamics: The Causality of Conformational Locking

To understand the pKa of 4-BCCA, we must first analyze its three-dimensional structural dynamics. Cyclohexane rings rapidly interconvert between chair conformations. However, the introduction of a bulky alkyl group at the C4 position fundamentally alters this equilibrium.

The butyl group possesses a high conformational free energy penalty (A-value ≈ 2.1 kcal/mol). To avoid severe 1,3-diaxial steric clashes with the axial protons of the cyclohexane ring, the butyl group heavily favors the equatorial position. Because the molecule is a trans-1,4-disubstituted cyclohexane, locking the C4 butyl group in the equatorial position forces the C1 carboxyl group to also adopt an equatorial orientation.

This conformational locking is the structural root of the molecule's acidity profile. By contrast, in the cis-isomer, forcing the bulky alkyl group equatorial necessitates that the carboxyl group occupies the highly hindered axial position .

Logical flow of conformational locking and its effect on carboxylate solvation and pKa.

Thermodynamic Basis of Acidity: Solvation vs. Inductive Effects

The acidity of a carboxylic acid is governed by the thermodynamic stability of its conjugate base (the carboxylate anion). In aliphatic systems lacking resonance stabilization, solvation energy is the primary driver of anion stability .

• Equatorial Carboxylate (trans-isomer): Because the carboxylate group projects outward from the ring's equator, it is fully exposed to the aqueous solvent. This allows for an optimal hydration shell to form. The robust hydrogen-bonding network stabilizes the negative charge, driving the dissociation equilibrium forward and resulting in a stronger acid (pKa ≈ 4.92).

• Axial Carboxylate (cis-isomer): The axial carboxylate is sterically shielded by the 1,3-diaxial protons at C3 and C5. This steric bulk disrupts the approach of water molecules, severely reducing the solvation energy of the anion. The destabilized conjugate base makes the cis-isomer a weaker acid (pKa ≈ 5.03).

Quantitative Physicochemical Profile

The table below summarizes the quantitative data illustrating the impact of structural divergence on the acidity and lipophilicity of related cyclohexanecarboxylic acids.

Compound	Substitution Pattern	Dominant Conformation of -COOH	Predicted/Exp. pKa	LogP
Cyclohexanecarboxylic Acid	None	Rapid Interconversion (eq > ax)	4.90	~1.80
trans-4-Butylcyclohexanecarboxylic Acid	trans-1,4	Locked Equatorial	4.92 ± 0.10	2.92
cis-4-tert-Butylcyclohexanecarboxylic Acid	cis-1,4	Locked Axial	5.03 ± 0.25	~3.00

Data synthesized from established chemical databases and physical organic literature , , .

Experimental Methodologies for pKa Determination

Due to the high lipophilicity of 4-BCCA (LogP 2.92), standard aqueous titrations will fail because the unionized acid will precipitate out of solution as the pH drops. As an application scientist, I mandate the use of a co-solvent system coupled with orthogonal validation.

Primary Validation: Co-Solvent Potentiometric Titration

This protocol utilizes a 50% (v/v) Ethanol/Water mixture to maintain solubility across the entire pH range.

Step-by-Step Methodology:

• Solvent Preparation: Prepare a 50% (v/v) Ethanol/Ultrapure Water mixture. Degas the solvent by sparging with nitrogen for 15 minutes to remove dissolved CO₂.

• Electrode Calibration: Calibrate a glass pH electrode using operational standard buffers (pH 4.01, 7.00, 10.01) that have been activity-corrected for the 50% EtOH solvent matrix.

• Analyte Preparation: Dissolve exactly 1.0 mmol of trans-4-butylcyclohexanecarboxylic acid in 50.0 mL of the mixed solvent. Add 0.1 M NaCl to maintain a constant ionic strength.

• Titration Execution: Maintain the solution in an isothermal water bath at 25.0 ± 0.1 °C. Under a continuous nitrogen blanket, titrate with standardized 0.05 M NaOH (prepared in the same co-solvent). Add titrant in 0.05 mL increments, allowing a strict 60-second equilibration time between additions.

• Data Analysis & Self-Validation:

  • Self-Validation Check: Perform a blank titration of the solvent alone. Subtract the blank volume from the analyte volume at each pH.

  • Calculation: Determine the exact equivalence point using a Gran plot (plotting ΔV/ΔpH vs. V ). Extract the apparent pKa at the half-equivalence point using the Henderson-Hasselbalch equation.

Step-by-step potentiometric titration workflow for accurate pKa determination.

Orthogonal Validation: ¹³C NMR Titration

To ensure absolute trustworthiness of the data, orthogonal validation via NMR is recommended.

• Sample Prep: Dissolve the compound in a D₂O/MeOD mixture.

• Titration: Adjust the pH* (meter reading in deuterated solvent) using NaOD or DCl.

• Acquisition: Record ¹³C NMR spectra at various pH* levels, tracking the chemical shift ( δ ) of the carboxylate carbon (C1).

• Fitting: Fit the δ vs. pH* curve to the Hill equation. The inflection point of the sigmoidal curve corresponds to the exact pKa.

Implications in Pharmacokinetics and Drug Design

The precise pKa of 4.92 is highly relevant in modern neuropharmacology. Recent studies have identified 4-BCCA as a potent direct inhibitor of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptors, providing robust seizure control in in vivo epilepsy models .

Because the physiological pH of the blood and cerebrospinal fluid is ~7.4, a pKa of 4.92 ensures that 4-BCCA is >99% ionized (in its carboxylate form) in vivo. This near-total ionization is critical; the negatively charged carboxylate anchors the drug to basic amino acid residues within the AMPA receptor binding pocket, while the rigid, conformationally locked equatorial butyl tail inserts into adjacent hydrophobic domains. Understanding the causality between the molecule's conformation, its pKa, and its ionization state is the cornerstone of rational drug design.

References

• Title: Chemical structures of decanoic acid (DA) and trans‐4‐butylcyclohexane carboxylic acid Source: ResearchGate (Scientific Figures) URL: [Link]

• Title: trans-4-tert-Butylcyclohexanecarboxylic acid Source: LookChem URL: [Link]

Protocols & Analytical Methods

Introduction: The Strategic Value of the Cyclohexyl Scaffold in Modern Drug Design

An In-Depth Technical Guide to trans-4-Butylcyclohexanecarboxylic Acid as a Pharmaceutical Building Block

Prepared by: Gemini, Senior Application Scientist

In the landscape of medicinal chemistry, the rational design of drug candidates hinges on the precise manipulation of molecular architecture to optimize pharmacological activity, selectivity, and pharmacokinetic profiles. Saturated carbocycles, particularly the cyclohexane ring, have emerged as a cornerstone scaffold for these efforts. Unlike its flat, aromatic counterpart, the phenyl ring, the three-dimensional, chair-like conformation of the cyclohexane moiety offers unique stereochemical advantages. This non-planar structure can provide more extensive contact points within a protein's binding pocket, potentially leading to enhanced affinity and selectivity.[1]

The cyclohexyl group often serves as a bioisostere for phenyl or tert-butyl groups. As a replacement for a phenyl ring, it introduces a higher fraction of sp³-hybridized carbons (Fsp³), a molecular characteristic often correlated with improved clinical success rates due to better solubility and metabolic stability.[2] When substituting a tert-butyl group, the cyclohexyl fragment can occupy a larger, deeper lipophilic pocket on a target protein, enhancing binding interactions.[1]

Within this valuable class of building blocks, trans-4-butylcyclohexanecarboxylic acid (also known as Buciclic Acid) stands out as a particularly versatile intermediate.[3] Its structure features a lipophilic n-butyl group and a reactive carboxylic acid handle, positioned in a specific trans stereochemical relationship. This arrangement is critical, as it locks the cyclohexane ring into a rigid conformation, minimizing conformational entropy upon binding and providing predictable vectoral placement of its functional groups. The carboxylic acid can be readily derivatized to form amides, esters, and other functionalities, making it an ideal anchor for tethering to a core drug molecule. This guide provides detailed protocols and scientific rationale for the synthesis, analysis, and application of this key pharmaceutical building block.

Physicochemical and Spectroscopic Profile

A thorough understanding of the fundamental properties of a building block is paramount for its effective use in multi-step synthesis and for ensuring the quality of the final active pharmaceutical ingredient (API).

Property	Value	Reference
CAS Number	38289-28-0	[3][4]
Molecular Formula	C₁₁H₂₀O₂	[5][6]
Molecular Weight	184.28 g/mol	[4][5]
Appearance	White to almost white powder or crystal
Melting Point	35-38 °C	[4][7]
Boiling Point	~287.7 °C (Predicted)	[4]
pKa	~4.92 (Predicted)	[4][8]
Solubility	Soluble in methanol and other polar organic solvents.	[6][7]

Note: Physical properties can vary slightly based on purity and isomeric ratio.

Protocol 1: Synthesis of trans-4-Butylcyclohexanecarboxylic Acid

The thermodynamically more stable trans isomer is often the desired product in pharmaceutical synthesis due to its well-defined stereochemistry. The following protocol describes a robust method for its preparation via isomerization and saponification of the corresponding cis-ester, a common and scalable approach.[9]

Scientific Rationale

The core of this synthesis is an equilibration process. The cis isomer, where both the butyl and the ester groups can occupy axial positions in one of the chair conformations, is sterically less favorable than the trans isomer, where both bulky groups can reside in equatorial positions. Under basic conditions (sodium ethoxide in ethanol) at elevated temperatures, a reversible deprotonation occurs at the carbon alpha to the ester. The resulting enolate can be re-protonated from either face, allowing the system to equilibrate to the thermodynamically favored trans configuration. The subsequent saponification (hydrolysis of the ester) under reflux conditions yields the carboxylate salt, which is then acidified to produce the final carboxylic acid.

Experimental Workflow Diagram

Caption: Synthetic workflow for trans-4-butylcyclohexanecarboxylic acid.

Materials and Reagents

• Ethyl cis-4-n-butylcyclohexanecarboxylate

• Sodium metal

• Anhydrous Ethanol (200 proof)

• Deionized Water

• Concentrated Hydrochloric Acid (HCl)

• Dichloromethane (DCM)

• Anhydrous Magnesium Sulfate or Sodium Sulfate

Equipment

• Round-bottom flask with reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

• Ice bath

Step-by-Step Procedure

• Preparation of Sodium Ethoxide: In a dry round-bottom flask equipped with a reflux condenser and stir bar, carefully add sodium metal (7.5 g, 0.33 mol) in small portions to 200 mL of anhydrous ethanol. The reaction is exothermic and produces hydrogen gas; ensure adequate ventilation and perform in a fume hood away from ignition sources. Allow the sodium to dissolve completely.

• Isomerization: To the resulting sodium ethoxide solution, add ethyl cis-4-n-butylcyclohexanecarboxylate (e.g., 0.15 mol). Heat the reaction mixture to reflux and maintain for 16 hours.[9]

• Saponification: After the isomerization period, cool the mixture to room temperature. Carefully add deionized water (38 mL) to the flask. Re-heat the mixture to reflux and maintain for an additional 24 hours to ensure complete hydrolysis of the ester.[9]

• Initial Workup: Cool the reaction mixture and reduce the volume using a rotary evaporator. Dissolve the resulting residue in 115 mL of deionized water.

• Acidification and Product Formation: Cool the aqueous solution in an ice bath. Slowly and with stirring, add concentrated hydrochloric acid until the solution reaches a pH of approximately 1-2. A white precipitate of the carboxylic acid should form.

• Extraction: Transfer the mixture to a separatory funnel and extract the product into dichloromethane (4 x 50 mL).[9] Combine the organic layers.

• Drying and Isolation: Dry the combined organic extracts over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator to yield the crude product, which is predominantly trans-4-n-butylcyclohexanecarboxylic acid.[9]

• Purification (Optional): The crude product can be further purified by recrystallization from a suitable solvent like hexanes or by column chromatography if necessary.

Application Note: Use as a Promolety in Long-Acting Prodrugs

A primary application of trans-4-butylcyclohexanecarboxylic acid is in the development of long-acting injectable prodrugs. Many therapeutic agents, particularly hormones like testosterone, have short biological half-lives, requiring frequent administration. By converting a hydroxyl or amine group on the parent drug into a bulky, lipophilic ester or amide using this building block, the resulting prodrug's properties are significantly altered.

Mechanism of Action

• Increased Lipophilicity: The n-butylcyclohexyl moiety dramatically increases the lipophilicity of the drug.

• Depot Formation: When this highly lipophilic prodrug is injected intramuscularly in an oil-based vehicle, it forms a "depot" from which it is very slowly released into the systemic circulation.

• Sustained Release: The rate-limiting step for drug activity becomes the slow partitioning from the oil depot and the subsequent hydrolysis of the ester bond by endogenous esterase enzymes in the blood and tissues, which releases the active parent drug over an extended period.

A notable example is Testosterone Buciclate, an investigational long-acting androgen.[3]

General Protocol: Esterification for Prodrug Synthesis

This protocol outlines a standard procedure for coupling trans-4-butylcyclohexanecarboxylic acid to a drug molecule containing a primary or secondary alcohol (DRUG-OH).

Esterification Workflow Diagram

Caption: General workflow for synthesizing a prodrug ester.

Procedure:

• Acid Chloride Formation: In a dry flask under an inert atmosphere (e.g., nitrogen), dissolve trans-4-butylcyclohexanecarboxylic acid (1.1 eq) in anhydrous dichloromethane (DCM). Add oxalyl chloride (1.2 eq) or thionyl chloride (1.2 eq) dropwise at 0 °C. Allow the reaction to warm to room temperature and stir for 2-4 hours until gas evolution ceases. The solvent is then removed under vacuum to yield the crude acid chloride, which is often used immediately in the next step.

• Coupling Reaction: In a separate flask, dissolve the active drug containing a hydroxyl group (1.0 eq) and a non-nucleophilic base such as triethylamine (TEA) or pyridine (1.5 eq) in anhydrous DCM.

• Prodrug Formation: Cool the drug solution to 0 °C. Add a solution of the freshly prepared acid chloride in DCM dropwise. Allow the reaction to warm to room temperature and stir overnight.

• Workup and Purification: Quench the reaction with water or a mild aqueous acid (e.g., 1M HCl). Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate. The resulting crude prodrug is then purified using an appropriate technique, typically silica gel column chromatography or recrystallization.

Quality Control and Analytical Protocols

Ensuring the purity and isomeric integrity of the building block is critical for regulatory compliance and the safety and efficacy of the final API.[10]

Analytical Technique	Purpose	Key Parameters
Non-Aqueous Titration	Quantifies the carboxylic acid content to determine overall purity/assay. Cost-effective for routine QC.[10]	Titrant: Standardized 0.1 M NaOH in methanol. Solvent: Neutralized ethanol/diethyl ether or DMF. Indicator: Phenolphthalein or potentiometric endpoint.[10]
HPLC-UV/MS	Separates the trans isomer from the cis isomer and other organic impurities. MS provides mass confirmation.	Column: C18 reverse-phase. Mobile Phase: Acetonitrile/water gradient with an acid modifier (e.g., formic acid).[11] Detection: UV (low wavelength, as there is no strong chromophore) or Mass Spectrometry (ESI-).[11][12]
¹H and ¹³C NMR	Confirms the chemical structure and provides information on the isomeric ratio.	The chemical shifts and coupling constants of the protons on the cyclohexane ring will differ significantly between the cis and trans isomers.
Gas Chromatography (GC)	Determines purity and can quantify volatile impurities. The acid is often derivatized (e.g., silylated) to improve volatility.	Column: Capillary column with a non-polar or mid-polar stationary phase. Detector: Flame Ionization Detector (FID).

Analytical Decision Workflow

Caption: Decision-making process for selecting a purity analysis method.[10]

Conclusion

trans-4-Butylcyclohexanecarboxylic acid is a high-value building block whose utility is rooted in fundamental principles of medicinal chemistry. Its defined stereochemistry and the strategic placement of lipophilic and reactive functional groups allow for the predictable and advantageous modification of drug candidates. The ability to use this moiety to create long-acting prodrugs is a clinically relevant application that directly addresses the challenge of poor patient compliance associated with frequent dosing regimens. The robust synthetic and analytical methods described herein provide a solid foundation for researchers, scientists, and drug development professionals to confidently incorporate this versatile intermediate into their pharmaceutical development programs.

References

• PharmaBlock. Cyclohexanes in Drug Discovery.

• PrepChem.com. Synthesis of trans-4-n-butylcyclohexanecarboxylic acid.

• BenchChem. An In-depth Technical Guide to trans-4-tert- Butylcyclohexanecarboxylic Acid.

• BenchChem. A Comparative Guide to Purity Validation of trans-4-tert-Butylcyclohexanecarboxylic Acid by Titration.

• PubChem. 4-Butylcyclohexanecarboxylic Acid (cis-and trans-mixture).

• ChemBK. 4-TERT-BUTYLCYCLOHEXANECARBOXYLIC ACID (TRANS) - Physico-chemical Properties.

• LabSolutions. trans-4-Butylcyclohexanecarboxylic Acid.

• ChemBK. trans-4-Butylcyclohexanecarboxylic acid - Introduction.

• Wikipedia. Buciclic acid.

• ECHEMI. trans-4-Butylcyclohexanecarboxylic acid Formula.

• Sigma-Aldrich. 4-tert-Butylcyclohexanecarboxylic acid 99%.

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. - Note: This is a representative authoritative source for the Fsp³ concept, though not directly from the search results. The concept itself was found in result[2].

• ResearchGate. CYCLOHEXANE AND ITS FUNCTIONALLY SUBSTITUTED DERIVATIVES: IMPORTANT CLASS OF ORGANIC COMPOUNDS WITH POTENTIAL ANTIMICROBIAL ACTIVITIES.

• Shen, H. C., et al. (2010). Discovery of a biaryl cyclohexene carboxylic acid (MK-6892): a potent and selective high affinity niacin receptor full agonist with reduced flushing profiles in animals as a preclinical candidate. Journal of Medicinal Chemistry.

• RSC Publishing. Analytical Methods.

• PubMed. Effect of trans 4-butylcyclohexane carboxylic acid (4-BCCA) upon neurodegeneration, oxidative stress related to epileptogenesis in pilocarpine-induced status epilepticus.

• ChemScene. trans,trans-4'-Butylbicyclohexyl-4-carboxylic Acid.

• TCI AMERICA. trans-4-Butylcyclohexanecarboxylic Acid.

• ThermoFisher Scientific. 4-tert-Butylcyclohexanecarboxylic acid, predominantly trans, 98+%.

• EurekAlert!. New pharmaceutical building block could accelerate drug development.

• Google Patents. CN105418363A - Synthetic method for 4-tertiary butyl cyclohexaneacetic acid.

• Organic Syntheses. trans-4-t-BUTYLCYCLOHEXANOL.

• Google Patents. WO2017134212A1 - Process for the preparation of trans-4-amino-1-cyclohexanecarboxilic acid and its derivatives.

• NextSDS. trans,trans-4'-Butylbicyclohexyl-4-carboxylic Acid — Chemical Substance Information.

• Tokyo Chemical Industry. trans,trans-4'-Butylbicyclohexyl-4-carboxylic Acid.

• PubMed. Synthesis and evaluation of cyclohexane carboxylic acid head group containing isoxazole and thiazole analogs as DGAT1 inhibitors.

• OMICS International. The Role of Alkyl Groups in Organic Chemistry and Drug Design.

• ScholarWorks. Preparation of the CIS and TRANS Isomers of Methylcyclohexanecarboxylic Acids and Their 2-Diethylaminoethyl Esters.

• Sigma-Aldrich. Trans-4-(trans-4-butylcyclohexyl)cyclohexanecarboxylic acid.

• Fisher Scientific. trans-4-Butylcyclohexanecarboxylic Acid, TRC.

• Wikipedia. Cyclohexanecarboxylic acid.

• Sigma-Aldrich. trans-4-Pentylcyclohexanecarboxylic acid 97%.

• PMC. Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples.

• PubChemLite. Cis-4-tert-butylcyclohexanecarboxylic acid (C11H20O2).

• ACS Publications. β-Methyl Substitution of Cyclohexylalanine in Dmt-Tic-Cha-Phe Peptides Results in Highly Potent δ Opioid Antagonists.

• Santa Cruz Biotechnology. cis-4-tert-Butylcyclohexanecarboxylic Acid.

• Thermo Scientific Alfa Aesar. 4-tert-Butylcyclohexanecarboxylic acid, predominantly trans, 98+%.

• ACS Publications. Toxicity of Carboxylic Acid-Containing Drugs: The Role of Acyl Migration and CoA Conjugation Investigated.

• PMC. Triclinic polymorph of 1-hydroxycyclohexanecarboxylic acid.

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• 12. Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Esterification Strategies for trans-4-Butylcyclohexanecarboxylic Acid

Executive Summary & Chemical Context

trans-4-Butylcyclohexanecarboxylic acid is a highly valued aliphatic building block utilized extensively in the synthesis of nematic liquid crystal (LC) matrices[1] and lipophilic pharmaceutical prodrugs, such as long-acting testosterone esters[2].

Structurally, the trans configuration ensures that both the bulky butyl group and the carboxylic acid moiety occupy equatorial positions on the cyclohexane ring. While equatorial positioning is thermodynamically favored, the immediate proximity of the secondary cyclic carbons imparts significant steric hindrance around the carbonyl carbon. Traditional Fischer esterification (acid-catalyzed condensation) relies on a sterically demanding tetrahedral intermediate. For bulky substrates like trans-4-butylcyclohexanecarboxylic acid, this pathway suffers from sluggish kinetics, unfavorable equilibrium shifts, and requires harsh, forcing conditions (e.g., prolonged reflux with a Dean-Stark trap) that often lead to substrate degradation or poor yields.

To bypass these limitations, this application note details two field-proven, high-efficiency methodologies: Acid Chloride Activation and Steglich Esterification .

Mechanistic Rationale & Strategy Selection

Selecting the correct esterification strategy depends entirely on the sensitivity of the target alcohol/phenol and the scale of the reaction.

Method A: Acid Chloride Activation (The Robust Route)

Causality & Mechanism: Converting the sterically hindered carboxylic acid to an acyl chloride using thionyl chloride ( SOCl2​ ) or oxalyl chloride generates a highly electrophilic acylium-like species[2]. This drastically lowers the activation energy required for nucleophilic attack by an alcohol. A catalytic amount of N,N-dimethylformamide (DMF) is employed to generate the Vilsmeier-Haack reagent in situ, which acts as the true chlorinating agent and accelerates the reaction. Best For: Robust, scalable syntheses, such as the production of 4-ethoxyphenyl trans-4-butylcyclohexanecarboxylate for LC displays[1].

Method B: Steglich Esterification (The Mild Route)

Causality & Mechanism: For complex, chiral, or acid-sensitive alcohols (e.g., complex APIs), harsh chlorinating conditions must be avoided. The Steglich esterification utilizes N,N'-Dicyclohexylcarbodiimide (DCC) to activate the acid into an O-acylisourea intermediate[3]. Because O-acylisourea can undergo an undesired [1,3]-rearrangement into an unreactive N-acylurea, 4-Dimethylaminopyridine (DMAP) is introduced as an acyl transfer catalyst[4]. DMAP attacks the O-acylisourea faster than the rearrangement can occur, forming a highly reactive N-acylpyridinium intermediate that readily transfers the acyl group to the alcohol, precipitating dicyclohexylurea (DCU) as a byproduct. Best For: Sensitive substrates where epimerization or degradation is a concern.

Quantitative Method Comparison

The following table summarizes the quantitative metrics and operational parameters to guide strategy selection:

Parameter	Method A: Acid Chloride Activation	Method B: Steglich Esterification
Primary Reagents	SOCl2​ or Oxalyl Chloride, Pyridine/TEA	DCC or EDCI, catalytic DMAP
Temperature Profile	Reflux (activation), 0 °C to RT (coupling)	0 °C (activation), RT (coupling)
Typical Yields	85% – 95%	75% – 90%
Reaction Time	2 – 4 hours	12 – 24 hours
Substrate Compatibility	Robust aliphatic/aromatic alcohols	Sensitive, sterically hindered, or chiral alcohols
Primary Byproducts	HCl , SO2​ (gases), Pyridinium chloride	Dicyclohexylurea (DCU)
Scalability	Excellent (Kilogram scale)	Moderate (Gram to multi-gram scale)

Experimental Protocols

Protocol A: Synthesis via Acid Chloride Activation

Example: Synthesis of Ethyl trans-4-butylcyclohexanecarboxylate

Step 1: Acyl Chloride Formation

• Charge an oven-dried, argon-purged round-bottom flask with trans-4-butylcyclohexanecarboxylic acid (1.0 equiv, 10 mmol) and anhydrous dichloromethane (DCM, 20 mL).

• Add 2 drops of anhydrous DMF (catalyst).

• Cool the mixture to 0 °C using an ice bath.

• Dropwise, add thionyl chloride ( SOCl2​ , 1.5 equiv, 15 mmol) over 10 minutes.

• Remove the ice bath and reflux the mixture at 45 °C for 2 hours.

  • Self-Validation Check: The reaction is proceeding correctly if steady gas evolution ( HCl and SO2​ ) is observed. The reaction is complete when gas evolution ceases. A 10 µL aliquot quenched in methanol should show complete conversion to the methyl ester via GC-MS.

• Concentrate the mixture under reduced pressure to remove DCM and excess SOCl2​ . Co-evaporate twice with anhydrous toluene (5 mL) to ensure complete removal of SOCl2​ .

Step 2: Nucleophilic Acyl Substitution

• Redissolve the crude acyl chloride in anhydrous DCM (15 mL) and cool to 0 °C.

• Add anhydrous ethanol (1.2 equiv, 12 mmol) followed by dropwise addition of pyridine or triethylamine (2.0 equiv, 20 mmol).

• Stir at room temperature for 2 hours.

  • Self-Validation Check: The formation of a white precipitate (pyridinium chloride or triethylammonium chloride) immediately upon base addition validates that the acyl substitution is occurring.

• Quench with 1M HCl (10 mL), extract with DCM, wash with brine, dry over Na2​SO4​ , and concentrate. Purify via vacuum distillation or silica gel chromatography.

Protocol B: Synthesis via Steglich Esterification

Example: Synthesis of trans-4-Butylcyclohexanecarboxylic Acid 4-Ethoxyphenyl Ester

Step 1: DCC/DMAP Coupling

• In an oven-dried flask under argon, dissolve trans-4-butylcyclohexanecarboxylic acid (1.0 equiv, 10 mmol) and 4-ethoxyphenol (1.05 equiv, 10.5 mmol) in anhydrous DCM (30 mL)[3].

• Add DMAP (0.1 equiv, 1 mmol) and cool the solution to 0 °C.

• In a separate vial, dissolve DCC (1.1 equiv, 11 mmol) in anhydrous DCM (5 mL). Add this DCC solution dropwise to the main reaction flask over 15 minutes.

• Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for 16 hours.

  • Self-Validation Check: Within 15–30 minutes, a heavy white precipitate of dicyclohexylurea (DCU) will begin to form. The visual appearance of this insoluble solid is a direct kinetic indicator that the O-acylisourea intermediate has successfully transferred the acyl group[3]. TLC monitoring (UV 254 nm for the phenol) will confirm the consumption of the starting material.

• Filter the reaction mixture through a pad of Celite to remove the DCU precipitate. Wash the filter cake with cold DCM (10 mL).

• Wash the combined filtrate with 0.5M HCl (to remove DMAP), saturated NaHCO3​ (to remove unreacted acid), and brine.

• Dry over MgSO4​ , concentrate, and purify via flash chromatography (Hexanes/Ethyl Acetate) to yield the pure ester[1].

Process Workflow Diagram

Decision matrix and chemical workflow for the esterification of sterically hindered cyclohexanecarboxylic acids.

References

• Testosterone buciclate, CDB-1781, 20 Aet-1-药物合成数据库. DrugFuture. Available at:[Link]

• Cyclohexanecarboxylic acid, 4-butyl-, 4-ethoxyphenyl ester, trans- - Substance Details. US Environmental Protection Agency (EPA). Available at:[Link]

• Synthesis of Novel Shikonin Derivatives and Pharmacological Effects of Cyclopropylacetylshikonin on Melanoma Cells. MDPI. Available at:[Link]

• Carbonylazoles as Chemoselective Acylation Reagents and the Synthesis and Applications of Benzindolizinone. eScholarship. Available at:[Link]

Sources

• 1. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 2. Testosterone buciclate, CDB-1781, 20 Aet-1-药物合成数据库 [drugfuture.com]
• 3. mdpi.com [mdpi.com]
• 4. escholarship.org [escholarship.org]

Application Note: Optimized Coupling Reagents for the Amidation of trans-4-Butylcyclohexanecarboxylic Acid

Introduction & Context

trans-4-Butylcyclohexanecarboxylic acid (4-BCCA) is a highly versatile aliphatic building block. Historically utilized as a critical acidic intermediate in the synthesis of high-orientation liquid crystal materials[1], 4-BCCA has recently emerged in medicinal chemistry as a potent AMPA receptor inhibitor, demonstrating significant efficacy in in vivo antiepileptic models[2].

The amidation of 4-BCCA presents distinct synthetic challenges. The substrate is a secondary, aliphatic carboxylic acid embedded within a rigid cyclohexyl framework. While the trans configuration places both the butyl and carboxyl groups in the thermodynamically favored equatorial positions, the local steric bulk at the α -carbon significantly impedes standard coupling kinetics. Furthermore, although the trans diequatorial configuration is relatively stable, the use of harsh basic conditions or slow-reacting coupling intermediates can lead to epimerization at the α -carbon, yielding the undesired cis isomer.

This application note provides a comprehensive guide to selecting and utilizing the optimal coupling reagents—specifically HATU and T3P—to achieve high-yielding, epimerization-free amidation of 4-BCCA.

Mechanistic Rationale & Reagent Selection

To overcome the steric hindrance of the 1,4-disubstituted cyclohexane system, the coupling reagent must generate a highly reactive intermediate that outpaces side reactions (such as O -to- N acyl migration or α -deprotonation).

The Pitfall of Traditional Carbodiimides (EDC/HOBt)

While EDC/HOBt is a standard baseline reagent[3], it often underperforms with hindered secondary acids like 4-BCCA. EDC forms an unstable O -acylisourea intermediate. Because the steric bulk of the cyclohexyl ring slows down the subsequent nucleophilic attack by the amine (or HOBt), the intermediate has time to undergo an irreversible O -to- N acyl migration, forming an unreactive N -acylurea byproduct[3]. This results in sluggish kinetics and diminished yields.

HATU: The Gold Standard for Steric Hindrance

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) excels in this chemical space[3],[4].

• Causality: HATU rapidly converts the sterically hindered acid into a highly reactive OAt-active ester. The critical advantage is the "neighboring group effect" provided by the nitrogen atom in the azabenzotriazole ring of the HOAt leaving group. This nitrogen acts as a hydrogen-bond acceptor, anchoring the incoming amine and guiding it toward the carbonyl carbon, effectively bypassing the steric shield of the cyclohexyl ring[4].

T3P: The Champion of Epimerization Control and Scale-Up

Propylphosphonic anhydride (T3P) is a cyclic phosphonate anhydride that activates the carboxylic acid to form a mixed phosphonate anhydride intermediate[5].

• Causality: T3P is renowned for its near-zero epimerization rates. When paired with a mild, non-nucleophilic base like pyridine or N -methylimidazole (NMI), T3P activates the acid without generating strongly basic microenvironments that could deprotonate the α -carbon[6],[7]. Furthermore, all T3P byproducts are highly water-soluble, allowing for a simple aqueous wash during workup, making it the premier choice for process scale-up[5],[7].

Quantitative Reagent Comparison Matrix

The following table summarizes the performance metrics of these reagents when applied to the amidation of hindered aliphatic substrates like 4-BCCA.

Coupling Reagent	Activation Intermediate	Relative Reaction Rate	Epimerization Risk	Workup Complexity	Best Use Case
HATU / DIPEA	OAt-Active Ester	Very Fast (< 2 hours)	Low	Moderate (Requires acid/base wash to remove TMU)	Discovery chemistry, milligram scale, highly unreactive amines.
T3P / Pyridine	Phosphonate Anhydride	Fast (2 - 12 hours)	Very Low	Minimal (Simple water wash removes all byproducts)	Scale-up, process chemistry, sensitive α -stereocenters.
EDC / HOBt	OBt-Active Ester	Slow (12 - 24+ hours)	Moderate	Moderate (Aqueous extraction)	Unhindered primary acids (Not recommended for 4-BCCA).

Experimental Workflows

Workflow diagram for the amidation of 4-BCCA comparing HATU and T3P coupling strategies.

Protocol A: HATU-Mediated Amidation (Discovery Scale)

This protocol is optimized for rapid screening and utilizing precious or weakly nucleophilic amines.

• Preparation: In an oven-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve trans-4-butylcyclohexanecarboxylic acid (1.0 equiv) and the target amine (1.1 equiv) in anhydrous DMF (0.1 M concentration).

• Base Addition: Add N,N -Diisopropylethylamine (DIPEA) (3.0 equiv). Stir for 5 minutes at 0 °C. Note: DIPEA is preferred over Triethylamine (TEA) as its increased steric bulk prevents it from acting as a competing nucleophile.

• Activation: Add HATU (1.2 equiv) portion-wise. The solution may turn a characteristic yellow color, indicating the formation of the OAt-active ester[3].

• Reaction: Allow the reaction to warm to room temperature and stir for 2 hours.

• Workup: Dilute the mixture with Ethyl Acetate (EtOAc). Wash sequentially with 1M HCl (to remove unreacted amine and DIPEA), saturated NaHCO₃ (to remove HOAt and unreacted acid), and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography if tetramethylurea (TMU) byproducts persist.

Protocol B: T3P-Mediated Amidation (Scale-Up)

This protocol is optimized for larger scales, ensuring zero epimerization and avoiding hazardous reagents.

• Preparation: Dissolve trans-4-butylcyclohexanecarboxylic acid (1.0 equiv) and the target amine (1.05 equiv) in anhydrous Dichloromethane (DCM) or EtOAc (0.2 M concentration).

• Base Addition: Add Pyridine (3.0 equiv) and cool the mixture to 0 °C. Note: Pyridine is critical here; stronger bases can trigger ketene formation via elimination of the mixed anhydride, leading to epimerization[6],[7].

• Activation: Dropwise add T3P (50 wt% solution in EtOAc, 1.5 equiv) over 15 minutes to control the mild exotherm.

• Reaction: Warm to room temperature and stir for 4–12 hours (monitor via TLC/LC-MS).

• Workup: Quench the reaction by adding water. Because propylphosphonic acid byproducts are highly water-soluble, simply wash the organic layer twice with water, followed by a mild NaHCO₃ wash[5].

• Isolation: Dry the organic phase over Na₂SO₄, filter, and concentrate. The crude product is often >95% pure, requiring no chromatography.

Analytical Validation & Self-Validating Systems

To ensure the integrity of the protocol, the system must be self-validating. Relying solely on mass spectrometry is insufficient, as it cannot distinguish between the trans and cis epimers.

• LC-MS Tracking: Monitor the disappearance of the 4-BCCA starting material. In negative electrospray ionization (ESI-), 4-BCCA appears distinctly at m/z 183.1 [M-H]⁻.

• Stereochemical Validation via ¹H-NMR (Critical Step): To confirm that the trans stereochemistry was preserved, analyze the α -proton (the CH proton adjacent to the carbonyl) in the purified amide.

  • In the desired trans isomer , this proton occupies an axial position. It will couple with two adjacent axial protons and two equatorial protons (from the C2 and C6 positions of the ring), typically appearing as a wide triplet of triplets (tt) with large diaxial coupling constants ( J≈11−12 Hz).

  • If epimerization to the undesired cis isomer occurred, this proton flips to an equatorial position. Equatorial protons lack large diaxial couplings, so the signal will collapse into a much narrower, less defined multiplet ( J≈3−4 Hz).

References

• Yelshanskaya, M. V., et al. (2020). Structural basis of AMPA receptor inhibition by 4-BCCA. NIH. Available at:[Link]

• AMRI. WE'VE GOT T3P® DOWN TO AN EXACT SCIENCE. Available at: [Link]

• Organic Process Research & Development. (2017). Stereochemical Aspects of T3P Amidations. ACS Publications. Available at:[Link]

• Dunetz, J. R., et al. (2011). General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine. Organic Letters, ACS Publications. Available at:[Link]

Sources

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• 2. Structural basis of AMPA receptor inhibition by 4-BCCA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. HATU: The Core Reagent for Peptide & Drug Synthesis [en.highfine.com]
• 5. T3P Brochure | AMRI [amri.staging.ribbitt.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Application Note: Precision Synthesis of trans-4-Butylcyclohexanecarbonyl Chloride

Executive Summary

The conversion of trans-4-butylcyclohexanecarboxylic acid to its corresponding acid chloride is a critical intermediary step in the synthesis of advanced liquid crystalline materials[1][2] and active pharmaceutical ingredients. Because the trans-isomer is crucial for the final material's structural anisotropy and thermodynamic stability, the chosen synthetic methodology must guarantee absolute stereochemical fidelity. This application note details a highly controlled, self-validating protocol utilizing oxalyl chloride and a catalytic N,N-dimethylformamide (DMF) promoter.

Mechanistic Rationale & Reagent Selection

Expertise & Causality: Traditionally, chlorinating agents like thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅) are employed for acyl chloride synthesis[3]. However, thionyl chloride often requires elevated temperatures (reflux conditions) which can induce unwanted epimerization at the α-carbon, degrading the trans to cis ratio. Furthermore, reagents like PCl₅ generate hazardous byproducts (e.g., POCl₃) that complicate purification[4].

To preserve the stereochemical integrity of the substrate, oxalyl chloride ((COCl)₂) is the preferred reagent[4]. It operates efficiently under mild conditions (0 °C to room temperature) and degrades entirely into volatile gaseous byproducts[4]. Because oxalyl chloride alone reacts sluggishly with aliphatic carboxylic acids, a catalytic amount of DMF is added[5]. DMF reacts with oxalyl chloride to generate a highly electrophilic chloroiminium ion (the Vilsmeier-Haack intermediate)[5]. The carboxylic acid rapidly attacks this intermediate, forming an acyloxyiminium species that collapses to yield the desired acid chloride while regenerating the DMF catalyst[6].

Self-Validating System: This protocol is inherently self-validating. The reaction produces exactly three equivalents of gas (CO, CO₂, and HCl) per equivalent of activated acid[6]. This provides a built-in visual stoichiometric indicator: the complete cessation of effervescence precisely signals reaction completion, preventing over-reaction and eliminating the need for invasive, moisture-introducing reaction sampling.

Reaction Mechanism Pathway

Caption: Catalytic cycle of DMF-mediated acid activation using oxalyl chloride.

Quantitative Data & Stoichiometry

The following table summarizes the optimized stoichiometry for a standard 10.0 mmol scale synthesis.

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Density (g/mL)	Role
trans-4-Butylcyclohexanecarboxylic acid	184.28	1.00	1.84 g	N/A	Substrate
Oxalyl chloride	126.93	1.20	1.52 g (1.05 mL)	1.45	Activating Reagent
N,N-Dimethylformamide (DMF)	73.09	0.05	37 mg (39 µL)	0.94	Catalyst
Dichloromethane (DCM), anhydrous	84.93	-	20.0 mL	1.33	Solvent

Experimental Workflow

Caption: Step-by-step workflow for the synthesis of trans-4-butylcyclohexanecarbonyl chloride.

Step-by-Step Protocol

Step 1: Preparation of the Reaction Mixture

• Flame-dry a 50 mL two-neck round-bottom flask equipped with a magnetic stir bar, a rubber septum, and an argon/nitrogen inlet.

• Charge the flask with trans-4-butylcyclohexanecarboxylic acid (1.84 g, 10.0 mmol).

• Add anhydrous dichloromethane (DCM) (20 mL) to completely dissolve the substrate[3].

• Inject catalytic DMF (39 µL, 0.5 mmol) via a micro-syringe[5].

• Expert Insight: Ensure the DCM is strictly anhydrous. Trace water will prematurely hydrolyze both the highly sensitive Vilsmeier intermediate and the final product, severely depressing the yield and requiring excess oxalyl chloride[3].

Step 2: Activation and Reagent Addition

• Cool the reaction flask to 0 °C using an ice-water bath.

• Slowly add oxalyl chloride (1.05 mL, 12.0 mmol) dropwise over 10–15 minutes using a syringe.

• Expert Insight: The dropwise addition is critical. It controls the exothermic generation of the Vilsmeier intermediate and mitigates rapid, violent gas evolution (CO, CO₂, HCl) which could cause the reaction mixture to bump or overflow[3].

Step 3: Reaction Progression and Monitoring

• Remove the ice bath and allow the reaction mixture to warm naturally to room temperature (20–25 °C).

• Stir the mixture continuously for 2 to 4 hours.

• Self-Validating Checkpoint: Monitor the reaction visually. Continuous bubbling indicates active conversion. The reaction is deemed complete exactly when gas evolution completely ceases[6].

Step 4: Workup and Isolation

• Once gas evolution stops, transfer the flask to a rotary evaporator (water bath at 25–30 °C).

• Concentrate the mixture in vacuo to remove the DCM solvent, unreacted oxalyl chloride, and volatile byproducts.

• To ensure complete removal of residual oxalyl chloride and dissolved HCl, co-evaporate the crude residue with an additional 10 mL of anhydrous DCM or toluene, then concentrate again to dryness.

• Expert Insight: Do not perform an aqueous workup. Acid chlorides are highly susceptible to nucleophilic attack by water and will readily hydrolyze back into the starting carboxylic acid[3]. The crude trans-4-butylcyclohexanecarbonyl chloride is typically obtained as a pale yellow to colorless oil in quantitative yield (>95%) and is of sufficient purity for immediate downstream coupling.

Step 5: Analytical Self-Validation & Storage

• Analytical Validation: To confirm successful conversion without exposing the sensitive product to moisture (e.g., via NMR sample preparation), perform an ATR-IR on a neat drop of the crude oil. The disappearance of the broad carboxylic acid O-H stretch (2500–3300 cm⁻¹) and the shift of the carbonyl peak from ~1700 cm⁻¹ to a sharp acyl chloride C=O stretch at ~1800 cm⁻¹ confirms quantitative conversion.

• Storage: If not used immediately, flush the flask heavily with argon, seal tightly with Parafilm, and store at -20 °C.

References

• Title: 2,3-difluorohydroquinone derivatives - Justia Patents | Source: justia.com | URL: 1

• Title: EP0107116A1 - Dicyanobenzenes - Google Patents | Source: google.com | URL: 2

• Title: Chemistry Acid Chloride - SATHEE - IIT Kanpur | Source: iitk.ac.in | URL: 3

• Title: Figure CX5.1. Possible syntheses of an acid chloride. - Reactivity | Source: csbsju.edu | URL: 6

• Title: How to achieve chlorination of carboxylic acid to convert into acid chloride? | Source: researchgate.net | URL: 4

• Title: US3940439A - Acid chloride synthesis - Google Patents | Source: google.com | URL: 5

Sources

• 1. patents.justia.com [patents.justia.com]
• 2. EP0107116A1 - Dicyanobenzenes - Google Patents [patents.google.com]
• 3. SATHEE: Chemistry Acid Chloride [sathee.iitk.ac.in]
• 4. researchgate.net [researchgate.net]
• 5. US3940439A - Acid chloride synthesis - Google Patents [patents.google.com]
• 6. Reactivity: substitution at carboxyl [employees.csbsju.edu]

Technical Notes & Optimization

how to separate cis and trans isomers of 4-butylcyclohexanecarboxylic acid

Topic: Separation of Cis and Trans Isomers of 4-Butylcyclohexanecarboxylic Acid

Welcome to the technical support center for advanced chemical separations. This guide provides in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols for the separation of cis- and trans-4-butylcyclohexanecarboxylic acid. As a Senior Application Scientist, my goal is to blend established chemical principles with practical, field-tested advice to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of cis and trans isomers of 4-butylcyclohexanecarboxylic acid necessary?

The spatial arrangement of the butyl and carboxylic acid groups on the cyclohexane ring dictates the molecule's overall shape, polarity, and ability to pack into a crystal lattice. The trans isomer, where both bulky groups can occupy equatorial positions, is thermodynamically more stable and has significantly different physical properties than the cis isomer. These differences are critical in fields like liquid crystal research, where the trans isomer's linear shape is highly desirable, and in drug development, where stereochemistry determines biological activity. The trans isomer is also known as Buciclic acid and is used as a component in long-acting prodrugs.[1][2]

Q2: What are the fundamental differences between the cis and trans isomers that enable their separation?

Separation is possible due to key differences in their physical properties, which arise from their distinct stereochemistry:

• Conformational Stability: In the trans isomer, both the butyl and carboxylic acid groups can reside in the spacious equatorial positions on the cyclohexane ring, leading to a lower energy, more stable conformation. In the cis isomer, one group must occupy a more sterically hindered axial position, making it less stable.[3]

• Melting Point & Crystallinity: The more stable, symmetric shape of the trans isomer allows for more efficient packing into a crystal lattice. This results in a higher melting point and generally better crystallinity compared to the cis isomer.[4]

• Solubility: The difference in crystal lattice energy and polarity leads to different solubilities in various solvents. The less stable cis isomer is often more soluble than the more stable trans isomer in many organic solvents. This solubility difference is the cornerstone of separation by fractional crystallization.

• Polarity: The cis isomer, with its axial carboxylic acid group, can exhibit slightly different polarity and intermolecular interaction potential compared to the diequatorial trans isomer, which is exploited in chromatographic separations.

Q3: What are the primary methods for separating these isomers?

The two most effective and widely used methods are Fractional Crystallization and Column Chromatography . A third strategy, Thermodynamic Isomerization , can be used to maximize the yield of the desired trans isomer.

Guide 1: Separation by Fractional Crystallization

This is often the first method of choice for preparative-scale separation due to its cost-effectiveness and scalability. It leverages the lower solubility of the thermodynamically stable trans isomer.

Causality Behind the Protocol

The trans isomer's symmetry and stability allow it to form a more ordered and stable crystal lattice. This means less energy is required to keep it in a solid state, resulting in lower solubility compared to the cis isomer in a carefully chosen solvent system. When a saturated solution of the isomer mixture is cooled, the less soluble trans isomer will preferentially crystallize, leaving the more soluble cis isomer enriched in the solution (the mother liquor).

Troubleshooting & Experimental Insights

• Issue: Low yield of the trans isomer.

  • Cause: The solvent may be too polar, dissolving too much of the trans isomer. Alternatively, cooling may be too rapid, trapping the cis isomer in the crystal lattice.

  • Solution: Switch to a less polar solvent (e.g., hexane or petroleum ether). Implement a slow, controlled cooling process, perhaps in an insulated bath, to allow for selective crystal growth.

• Issue: The separated isomers are not pure.

  • Cause: Incomplete separation during a single crystallization step.

  • Solution: Purity is a product of repetition. Re-crystallize the solid product from a fresh portion of the same solvent system to further purify the trans isomer. To isolate the cis isomer, concentrate the mother liquor and perform subsequent crystallizations. Monitor purity at each stage using GC or NMR.

• Issue: The product "oils out" instead of crystallizing.

  • Cause: The solution is supersaturated, or the presence of impurities is inhibiting crystal nucleation. The boiling point of the solvent might also be too high.

  • Solution: Add a small amount of additional solvent to the heated mixture to ensure the solute is fully dissolved. Try scratching the inside of the flask with a glass rod to create nucleation sites. Alternatively, add a "seed crystal" of the pure trans isomer if available.

Experimental Protocol: Fractional Crystallization

• Solvent Selection: Begin with a non-polar solvent like petroleum ether or hexane, where the solubility of carboxylic acids is moderate.[5]

• Dissolution: In a flask equipped with a reflux condenser, dissolve the cis/trans mixture in a minimal amount of the chosen solvent with gentle heating until all the solid dissolves.

• Slow Cooling (Crucial Step): Remove the flask from the heat source and allow it to cool slowly to room temperature. To promote the formation of large, pure crystals, insulate the flask to slow the cooling rate further.

• Ice Bath Cooling: Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize the precipitation of the trans isomer.

• Isolation: Collect the precipitated crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any residual mother liquor containing the cis isomer.

• Drying & Analysis: Dry the crystals under vacuum. Determine their melting point and analyze by NMR or GC to confirm purity. The solid should be highly enriched in the trans isomer.

• Isolating the cis Isomer: The filtrate (mother liquor) is now enriched in the cis isomer. Concentrate this solution by removing the solvent via rotary evaporation. The resulting solid can be subjected to further crystallization steps to isolate the cis isomer.

Workflow Visualization

Guide 2: Separation by Chromatography

For analytical-scale separation or when very high purity is required, chromatographic methods like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) are superior.

Causality Behind the Protocol

Chromatography separates compounds based on their differential partitioning between a stationary phase (e.g., silica gel in a column) and a mobile phase (a solvent or gas that flows through the column).[6] Even subtle differences in polarity and shape between the cis and trans isomers cause one to interact more strongly with the stationary phase, slowing its movement down the column and allowing it to be separated from the faster-moving isomer.

Troubleshooting & Experimental Insights

• Issue: Poor peak resolution in HPLC/GC.

  • Cause: The mobile phase composition may not be optimal, or the column is not suitable.

  • Solution (HPLC): Adjust the polarity of the mobile phase. In reversed-phase HPLC, increasing the aqueous component will generally increase retention time.[7] Experiment with different solvent systems (e.g., acetonitrile/water vs. methanol/water).[8]

  • Solution (GC): Optimize the temperature gradient. A slower ramp rate can improve the separation of closely eluting peaks. Ensure the correct column polarity is being used.

• Issue: How to identify which peak is cis and which is trans?

  • Cause: Elution order is not always predictable.

  • Solution: Spike a sample of the mixture with a small amount of the purified trans isomer obtained from fractional crystallization. The peak that increases in area corresponds to the trans isomer. Alternatively, collect the fractions from the column and analyze them using NMR spectroscopy.

Experimental Protocol: General Approach for HPLC Method Development

• Column Selection: A reversed-phase C18 column is a robust starting point for separating moderately polar organic molecules like carboxylic acids.

• Mobile Phase Selection: Start with an isocratic mobile phase of acetonitrile and water (e.g., 60:40), with a small amount of acid (0.1% formic or acetic acid) to suppress the ionization of the carboxylic acid group, leading to sharper peaks.

• Initial Run: Inject a standard solution of the isomer mixture and monitor the elution profile with a UV detector (around 210 nm).

• Optimization: Based on the initial chromatogram, adjust the mobile phase composition to achieve baseline separation (a flat line between the two peaks). If the peaks elute too quickly, increase the percentage of water. If they are retained for too long, increase the percentage of acetonitrile.

• Gradient Elution: For difficult separations, a gradient elution (where the mobile phase composition changes over time) can be employed to improve resolution.

Principle Visualization

Guide 3: Maximizing Yield via Isomerization

Since the trans isomer is often the desired product and is more stable, the less stable cis isomer can be converted into the trans form to maximize the overall yield. This process is called epimerization.

Principle of Isomerization

By providing energy (heat) in the presence of a catalyst (acid or base), the C-C bond alpha to the carboxyl group can be temporarily deprotonated, allowing for rotation and re-protonation. The system will naturally equilibrate to favor the formation of the more thermodynamically stable trans isomer. Procedures exist for converting the cis isomer to the trans by heating with reagents like sodium in ethanol or with acid.[9][10]

Conceptual Workflow

Data Summary: Physical Properties

Accurate characterization is key to confirming the success of your separation. The properties of the tert-butyl analogues provide a strong reference point for the n-butyl compounds.

Property	cis-4-tert-Butylcyclohexanecarboxylic Acid	trans-4-tert-Butylcyclohexanecarboxylic Acid
Melting Point	~117 °C[11]	~148 °C
Conformation	One group is axial, one is equatorial	Both groups prefer equatorial positions
Stability	Less stable	More stable
General Solubility	Higher in many organic solvents	Lower in many organic solvents

References

• PubChem. 4-Butylcyclohexanecarboxylic Acid (cis-and trans-mixture). National Center for Biotechnology Information. Available from: [Link]

• Chegg.com. Solved provide a method for separating cis and | Chegg.com. Available from: [Link]

• PrepChem.com. Synthesis of trans-4-n-butylcyclohexanecarboxylic acid. Available from: [Link]

• Organic Syntheses. trans-4-t-BUTYLCYCLOHEXANOL. Available from: [Link]

• ResearchGate. Synthesis and Biological Activity of New 4‐tert‐Butylcyclohexanone Derivatives. Available from: [Link]

• CORE. Revising Reverse-Phase Chromatographic Behavior for Efficient Differentiation of Both Positional and Geometrical Isomers of. Available from: [Link]

• SPIE Digital Library. Dimerization in trans-4-butyl-cyclohexane carboxylic acid and in its mixture with 12% cis-isomer observed via 1H- and 2H-NMR. Available from: [Link]

• Wikipedia. Buciclic acid. Available from: [Link]

• Royal Society of Chemistry. Chemical Communications. Available from: [Link]

• Google Patents. US3880925A - Separation and purification of cis and trans isomers.

• ScholarWorks. Preparation of the CIS and TRANS Isomers of Methylcyclohexanecarboxylic Acids and Their 2-Diethylaminoethyl Esters. Available from: [Link]

• National Center for Biotechnology Information. Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Available from: [Link]

• Illinois State Water Survey. Chromatographic separation and identification of organic acids. Available from: [Link]

• PubMed. Chromatographic separations of aromatic carboxylic acids. Available from: [Link]

• ResearchGate. Failures of fractional crystallization: ordered co-crystals of isomers and near isomers. Available from: [Link]

• Chemistry LibreTexts. Solubility of Organic Compounds. Available from: [Link]

• Google Patents. WO2003078381A1 - PROCESS FOR PREPARATION OF trans-4-AMINOCYCLOHEXANE- CARBOXYLIC ACIDS.

• YouTube. Solubility of Organic Compounds. Available from: [Link]

• UNT Digital Library. Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes. Available from: [Link]

• Reddit. Question regarding rate of reaction of oxidation of trans- and cis- 4-tert-butylcyclohexanol. Available from: [Link]

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• 4. WO2003078381A1 - PROCESS FOR PREPARATION OF trans-4-AMINOCYCLOHEXANE- CARBOXYLIC ACIDS - Google Patents [patents.google.com]
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• 6. isws.illinois.edu [isws.illinois.edu]
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troubleshooting poor solubility of trans-4-butylcyclohexanecarboxylic acid in aqueous media

Welcome to the Application Support Center. This guide is engineered for researchers and drug development professionals struggling with the aqueous formulation of trans-4-butylcyclohexanecarboxylic acid (t-BCCA) . Due to its specific physicochemical properties, standard buffering techniques often fail to yield stable solutions. This document provides a mechanistic breakdown of the problem, a diagnostic workflow, and self-validating experimental protocols to achieve stable aqueous solubilization.

Diagnostic Workflow

Before altering your formulation, use the decision matrix below to identify the optimal solubilization strategy based on your downstream experimental constraints.

Caption: Decision matrix for selecting the optimal t-BCCA solubilization strategy based on application.

Troubleshooting Guides & FAQs

Q: Why does trans-4-butylcyclohexanecarboxylic acid precipitate instantly when added to my physiological buffer (pH 7.4)? A: The precipitation is driven by the molecule's extreme amphiphilicity. t-BCCA has a predicted pKa of approximately 4.92[1]. At pH 7.4, the carboxylic acid headgroup is >99% ionized (carboxylate anion), which theoretically improves solubility. However, the bulky, highly lipophilic trans-4-butylcyclohexyl tail strongly drives self-association in water. If your target concentration exceeds the compound's critical micelle concentration (CMC), or if your buffer contains divalent cations (e.g., Ca²⁺, Mg²⁺ in HBSS or Ringer's solution), the carboxylate salts form insoluble aggregates—essentially creating "soap scum" that crashes out of solution[2].

Q: I need a high-concentration stock solution for cell culture assays. What is the most reliable method? A: For in vitro applications, prepare a concentrated master stock in a polar aprotic solvent like Dimethyl Sulfoxide (DMSO) or a protic solvent like Ethanol. t-BCCA is highly soluble in these solvents. To prevent "solvent shock" and subsequent precipitation upon dilution, ensure the final concentration of the organic solvent in your aqueous assay media remains below 0.1–0.5% (v/v). Crucial Step: Always add the DMSO stock dropwise to the aqueous buffer under vigorous vortexing; never add the buffer to the DMSO stock, as the localized phase inversion will cause irreversible crystallization.

Q: How can I achieve high aqueous solubility for in vivo dosing without using toxic co-solvents? A: The gold standard for solubilizing lipophilic carboxylic acids for in vivo applications is inclusion complexation using 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD)[3]. HP-β-CD features a hydrophobic internal cavity that physically encapsulates the bulky butylcyclohexyl tail of t-BCCA, while its hydroxyl-rich exterior maintains excellent aqueous solubility[4]. This host-guest complex masks the lipophilicity of the drug, increasing the apparent aqueous solubility by orders of magnitude without the toxicity associated with organic co-solvents.

Q: Can I use surfactants to solubilize t-BCCA instead of cyclodextrins? A: Yes. Nonionic surfactants such as Tween 80 or Brij 58 can be used to form micellar solutions. The amphiphilic t-BCCA partitions into the hydrophobic core of the nonionic micelles, shielding the butyl tail from the aqueous phase[2]. However, this method is highly dependent on the surfactant-to-drug ratio and can cause foaming or interfere with certain downstream colorimetric/fluorometric biochemical assays.

Experimental Protocols

Protocol A: HP-β-CD Inclusion Complexation via Solvent Evaporation

This protocol utilizes thermodynamic equilibration to force the lipophilic tail of t-BCCA into the hydrophobic cavity of HP-β-CD, followed by solvent removal to create a stable, water-soluble powder[3].

Caption: Step-by-step solvent evaporation workflow for preparing t-BCCA/HP-β-CD inclusion complexes.

Step-by-Step Methodology:

• Molar Calculation: Weigh t-BCCA and HP-β-CD to achieve a 1:1 or 1:2 molar ratio. (A 1:2 ratio often provides superior thermodynamic stability for highly bulky aliphatic rings).

• Phase Solvation: Dissolve the t-BCCA completely in pure Ethanol. In a separate vessel, dissolve the HP-β-CD in purified deionized water.

• Co-dissolution: Slowly add the ethanolic t-BCCA solution dropwise into the aqueous HP-β-CD solution under continuous magnetic stirring. Causality: The ethanol ensures the lipophilic t-BCCA remains solvated just long enough to encounter and enter the CD cavity before precipitating.

• Equilibration: Cover the vessel and stir at room temperature for 24 to 48 hours to allow the host-guest complexation to reach thermodynamic equilibrium.

• Solvent Removal: Transfer the mixture to a rotary evaporator. Remove the ethanol and water under reduced pressure at 40°C until a solid film or powder is obtained.

• Lyophilization (Optional but Recommended): Freeze-dry the resulting solid overnight to remove any residual trace moisture, yielding a fine, flowable powder.

• Self-Validation (Reconstitution): Reconstitute a sample of the powder in your target aqueous buffer (e.g., PBS). Validation Check: Shine a laser pointer through the solution. A successful inclusion complex will be optically clear with no Tyndall effect. If the beam path is highly visible (scattering), uncomplexed colloidal t-BCCA is present, indicating incomplete complexation.

Protocol B: Micellar Solubilization (Nonionic Surfactant)

Use this protocol when cyclodextrins are unavailable or incompatible with your assay[2].

Step-by-Step Methodology:

• Pre-mixing: Weigh the required amount of t-BCCA into a glass vial. Add a nonionic surfactant (e.g., Tween 80 or Brij 58) at a 1:10 to 1:20 (w/w) ratio of drug to surfactant.

• Homogenization: Gently heat the mixture to 40°C and sonicate for 5–10 minutes until the t-BCCA is completely dissolved in the neat surfactant, forming a clear, viscous isotropic mixture.

• Aqueous Phase Addition: Pre-warm your target aqueous buffer (adjusted to pH 7.4) to 40°C. Add the buffer dropwise to the surfactant-drug mixture while vortexing vigorously.

• Self-Validation (pH Check): Measure the final pH of the solution. Because t-BCCA is a carboxylic acid (pKa ~4.92)[1], high concentrations can lower the buffer's pH, driving the equilibrium back toward the insoluble protonated state. If the pH has dropped below 7.0, carefully adjust it back to 7.4 using 0.1 M NaOH to ensure the synergistic effect of ionization and micellar encapsulation is maintained.

Quantitative Summary of Solubilization Strategies

Solubilization Strategy	Primary Mechanism of Action	Typical Max Concentration	Ideal Downstream Application	Key Limitations & Risks
pH Adjustment (Salt)	Deprotonation of carboxylic acid (pH > 7.0)	< 1 mM	Simple biochemical assays	Susceptible to precipitation by divalent cations (Ca²⁺/Mg²⁺); low max solubility.
Co-Solvent (DMSO)	Disruption of hydrophobic interactions	> 50 mM (in stock)	In vitro cell culture	High dilution required (<0.5% final DMSO) to avoid cell toxicity and solvent shock.
Micellar (Tween 80)	Encapsulation in hydrophobic surfactant core	5 – 10 mM	Membrane-bound protein assays	Surfactants may lyse cells or interfere with colorimetric readouts.
HP-β-CD Complexation	Host-guest inclusion of the butylcyclohexyl ring	10 – 50 mM	In vivo dosing (IV, PO, IP)	Requires preparation time (equilibration/evaporation); adds bulk mass to the formulation.

References

• ChemBK. "trans-4-Butylcyclohexanecarboxylic acid - Physico-chemical Properties.
• MDPI. "Hydroxypropyl-β-Cyclodextrin for Delivery of Sinapic Acid via Inclusion Complex Prepared by Solvent Evaporation Method.
• Life Sciences / NIH. "Hydroxypropyl-beta-cyclodextrin increases aqueous solubility and stability of anandamide.
• Langmuir - ACS Publications. "Solubilization of Amphiphilic Carboxylic Acids in Nonionic Micelles: Determination of Partition Coefficients from pKa Measurements and NMR Experiments.

Sources

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• 4. Hydroxypropyl-beta-cyclodextrin increases aqueous solubility and stability of anandamide - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Epimerization of trans-4-Butylcyclohexanecarboxylic Acid

This technical support guide is designed for researchers, scientists, and drug development professionals who are working with trans-4-butylcyclohexanecarboxylic acid and encountering challenges with stereochemical stability, particularly during reflux conditions. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you prevent unwanted epimerization and maintain the integrity of your target molecule.

Understanding the Challenge: Epimerization in Substituted Cyclohexanes

The trans isomer of 4-butylcyclohexanecarboxylic acid is the thermodynamically more stable diastereomer. This stability arises from the bulky tert-butyl group preferentially occupying an equatorial position on the cyclohexane ring, which minimizes steric strain.[1] However, under certain conditions, particularly elevated temperatures and the presence of acidic or basic catalysts, the stereocenter at the C1 position (the carbon bearing the carboxylic acid) can undergo epimerization, leading to the formation of the less stable cis isomer. This process is often reversible, leading to an equilibrium mixture of the two.[2][3]

The generally accepted mechanism for this epimerization involves the formation of an enol or enolate intermediate.[4][5] Under basic conditions, a proton can be abstracted from the α-carbon (C1), forming a planar enolate. Subsequent reprotonation can occur from either face, leading to a mixture of cis and trans isomers.[6] A similar process can occur under acidic conditions through the formation of an enol intermediate.

Troubleshooting Guide: Preventing Epimerization During Reflux

This section addresses specific issues you might encounter during your experiments and provides actionable solutions.

Issue 1: Significant formation of the cis isomer is observed after reflux.

This is a common issue and often points to the reaction conditions being too harsh or not optimized for stereochemical preservation.

Root Cause Analysis & Corrective Actions:

• Temperature and Reaction Time: High temperatures provide the necessary activation energy for the epimerization process.[7][8] Prolonged reaction times allow the system to reach thermodynamic equilibrium, which may still contain a significant percentage of the cis isomer, especially if the conditions favor reversibility.[2][9]

  • Recommendation: Minimize both the reflux temperature and the reaction time. If the desired reaction can proceed at a lower temperature, this should be prioritized. Monitor the reaction closely by an appropriate analytical method (e.g., GC or HPLC) to stop it as soon as the starting material is consumed.[10][11]

• Solvent Choice: The solvent plays a critical role in the epimerization process. Solvents that can dissolve the salt of the carboxylic acid (if a base is present) can facilitate epimerization.[2][9]

  • Recommendation: Select a solvent in which the potassium salt of the carboxylic acid is poorly soluble.[2] High-boiling non-polar solvents have been shown to be effective.[9][12]

• Presence of Acidic or Basic Impurities/Reagents: Trace amounts of acid or base can catalyze the enolization/enolate formation, leading to epimerization.[4][5]

  • Recommendation: Ensure all reagents and solvents are pure and free from acidic or basic contaminants. If a base is required for the reaction, a non-nucleophilic, hindered base may be a better choice to minimize interaction with the α-proton.[13]

Issue 2: The trans:cis ratio is inconsistent between batches.

Inconsistent results often stem from a lack of stringent control over reaction parameters.

Root Cause Analysis & Corrective Actions:

• Precise Temperature Control: Fluctuations in the reflux temperature can significantly impact the rate of epimerization.

  • Recommendation: Use a well-controlled heating mantle with a thermocouple to ensure a consistent and accurate reaction temperature.

• Moisture Content: The presence of water can influence the solubility of intermediates and the local pH, potentially affecting the rate of epimerization.

  • Recommendation: Use anhydrous solvents and reagents, and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.

• Stoichiometry of Reagents: If a base is used, its stoichiometry relative to the carboxylic acid is crucial.

  • Recommendation: Carefully control the amount of any basic reagents. In some cases, using a specific base like potassium hydroxide has been shown to drive the equilibrium towards the trans isomer.[2][9]

Experimental Protocol: Base-Mediated Epimerization to Favor the trans Isomer

This protocol is adapted from established procedures and is designed to convert a mixture of cis and trans isomers to a product highly enriched in the desired trans isomer.[9][12]

Materials:

• Mixture of cis/trans-4-butylcyclohexanecarboxylic acid

• Potassium hydroxide (KOH)

• High-boiling point inert solvent (e.g., Shellsol 71 or a similar hydrocarbon solvent)[12]

• Methanol

• Water

• Concentrated Hydrochloric Acid (HCl)

Procedure:

• Dissolve the cis/trans mixture of 4-butylcyclohexanecarboxylic acid in the high-boiling inert solvent.

• Add potassium hydroxide to the solution.

• Heat the mixture to a temperature between 140-150 °C and maintain reflux for approximately 3.5 hours.[12]

• Monitor the reaction progress by taking aliquots and analyzing the trans:cis ratio using Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).[10]

• Once the desired ratio is achieved, cool the reaction mixture.

• Add water and methanol to the cooled mixture and separate the aqueous phase.

• Cool the aqueous phase in an ice bath and acidify by the dropwise addition of concentrated HCl to a pH of 1-2.

• The trans-4-butylcyclohexanecarboxylic acid will precipitate out of the solution.

• Collect the solid product by filtration, wash with cold water, and dry under vacuum.

Data Summary:

Parameter	Condition	Expected Outcome	Reference(s)
Base	Potassium Hydroxide	High conversion to trans isomer	[9],[2]
Temperature	140-150 °C	Efficient epimerization	[12]
Solvent	High-boiling inert hydrocarbon	Favors precipitation of trans-potassium salt	[2]
Final Purity	>99% trans isomer	High purity of desired product	[9]

Frequently Asked Questions (FAQs)

Q1: Why is the trans isomer of 4-butylcyclohexanecarboxylic acid more stable? A1: The stability of substituted cyclohexanes is largely dictated by the steric interactions of the substituents with the ring. The bulky tert-butyl group has a strong preference for the equatorial position to avoid 1,3-diaxial interactions, which are a form of steric strain.[1] In the trans isomer, both the butyl group and the carboxylic acid group can occupy equatorial positions, leading to the most stable conformation.

Q2: Can I use a different base other than potassium hydroxide? A2: While other bases can induce epimerization, potassium hydroxide has been shown to be particularly effective in driving the equilibrium towards the more stable trans isomer, likely due to the insolubility of the potassium salt of the trans acid in the recommended solvent system, which shifts the equilibrium.[2][9]

Q3: What analytical methods are best for determining the cis/trans ratio? A3: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are the most common and reliable methods for quantifying the cis/trans isomer ratio.[10][11] Nuclear Magnetic Resonance (NMR) spectroscopy can also be used, as the chemical shifts of the protons on the cyclohexane ring, particularly the proton alpha to the carbonyl group, will differ between the two isomers.[14][15]

Q4: Is it possible to completely prevent epimerization during a reaction that requires reflux? A4: While complete prevention might be challenging, especially under harsh conditions, you can significantly minimize it by carefully selecting your reaction conditions. This includes using the lowest possible temperature, the shortest reaction time, a suitable non-polar solvent, and avoiding strong acidic or basic conditions unless they are part of a controlled epimerization strategy.

Visualizing the Epimerization Process

The following diagram illustrates the equilibrium between the cis and trans isomers of 4-butylcyclohexanecarboxylic acid under reflux conditions that promote epimerization.

Caption: Epimerization equilibrium of 4-butylcyclohexanecarboxylic acid.

References

• WO2008080822A1 - Epimerization methodologies for recovering stereo isomers in high yield and purity - Google Patents. (n.d.).
• Theoretical study of inversion and topomerization processes of substituted cyclohexanes: the relevance of the energy 3D hypersurface - PubMed. (2005, April 15).
• Isomerization of Cyclohexane over Bifunctional Pt-, Au-, and PtAu-Heteropoly Acid Catalysts. (2021, March 13). ACS Publications.
• EP0814073A1 - Epimerization of 2- or 4-substituted cyclohexanecarboxylic acids - Google Patents. (n.d.).
• EP0814073B1 - Epimerization of 2- or 4-substituted cyclohexanecarboxylic acids - Google Patents. (n.d.).
• Epimerization of 2- or 4-substituted cyclohexane carboxylic acids - Google Patents. (n.d.).
• Conformational Analysis. III. Epimerization Equilibria of Alkylcyclohexanols1 | Journal of the American Chemical Society - ACS Publications. (n.d.).
• Epimerisation in Peptide Synthesis - PMC - NIH. (n.d.).
• Epimerization of 2- or 4-substituted cyclohexanecarboxylic acids - European Patent Office - EP 0814073 B1 - Googleapis.com. (1997, June 18).
• 4.4: Substituted Cyclohexanes - Chemistry LibreTexts. (2021, December 15).
• Technical Support Center: Analytical Methods for Monitoring Cis/Trans Ratio - Benchchem. (n.d.).
• A Change from Kinetic to Thermodynamic Control Enables trans-Selective Stereochemical Editing of Vicinal Diols - PMC. (n.d.).
• Substitution and Elimination in Cyclohexane Systems - YouTube. (2017, August 27).
• Revisiting the Carboxylic Acid Dimers in Aqueous Solution: Interplay of Hydrogen Bonding, Hydrophobic Interactions, and Entropy - PMC. (2008, October 6).
• Epimerization-free access to C-terminal cysteine peptide acids, carboxamides, secondary amides, and esters via complimentary strategies - RSC Publishing. (2017, November 9).
• A Researcher's Guide to Kinetic vs. Thermodynamic Control in Chemical Reactions - Benchchem. (n.d.).
• Kinetic Control vs. Thermodynamic Control - YouTube. (2020, October 27).
• Kinetic and Thermodynamic Control of a Reaction - Odinity. (2018, May 2).
• Avoiding epimerization during synthesis of euscaphic acid analogs - Benchchem. (n.d.).
• 14.3: Kinetic vs. Thermodynamic Control of Reactions - Chemistry LibreTexts. (2024, March 17).
• Thermodynamic stability and transformation of pharmaceutical polymorphs* - iupac. (n.d.).
• Synthesis of trans-4-n-butylcyclohexanecarboxylic acid - PrepChem.com. (n.d.).
• Transaminase-catalysis to produce trans-4-substituted cyclohexane-1-amines including a key intermediate towards cariprazine - PMC. (2024, April 18).
• Effect of trans 4-butylcyclohexane carboxylic acid (4-BCCA) upon neurodegeneration, oxidative stress related to epileptogenesis in pilocarpine-induced status epilepticus - PubMed. (2025, January 15).
• 4-tert-Butylcyclohexanecarboxylic acid, predominantly trans, 98+% 25 g - ThermoFisher. (n.d.).
• New trends in liquid chromatography and their utilization in analysis of beer and brewery raw materials. Part 2. Determination of cis/trans- isomers. (2020, October 15).
• Question regarding rate of reaction of oxidation of trans- and cis- 4-tert-butylcyclohexanol : r/chemhelp - Reddit. (2014, November 16).
• Solvent developments for liquid-liquid extraction of carboxylic acids in perspective - https ://ris.utwen te.nl. (2018, October 12).
• Factors Determining Selectivity of Acid- and Base-Catalyzed Self- and Cross-Condensation of Acetone and Cyclopentanone | ACS Catalysis - ACS Publications. (2020, September 29).
• Determination of configuration of cis and trans isomers - Chemistry Notes. (2021, May 30).
• An In-depth Technical Guide to trans-4-tert- Butylcyclohexanecarboxylic Acid (CAS: 943-29 - Benchchem. (n.d.).
• Selective Oxidation of Cyclohexane to Cyclohexanol/Cyclohexanone by Surface Peroxo Species on Cu-Mesoporous TiO2 | Inorganic Chemistry - ACS.org. (2024, May 13).
• Selective Isomerization via Transient Thermodynamic Control: Dynamic Epimerization of trans to cis Diols - Macmillan Group - Princeton University. (2022, January 6).
• US3880925A - Separation and purification of cis and trans isomers - Google Patents. (n.d.).
• Preparation of the CIS and TRANS Isomers of Methylcyclohexanecarboxylic Acids and Their 2-Diethylaminoethyl Esters - ScholarWorks. (n.d.).
• trans,trans-4'-Butylbicyclohexyl-4-carboxylic Acid — Chemical Substance Information - NextSDS. (n.d.).

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• 3. pubs.acs.org [pubs.acs.org]
• 4. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. WO2008080822A1 - Epimerization methodologies for recovering stereo isomers in high yield and purity - Google Patents [patents.google.com]
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• 9. EP0814073A1 - Epimerization of 2- or 4-substituted cyclohexanecarboxylic acids - Google Patents [patents.google.com]
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Reference Data & Comparative Studies

trans-4-butylcyclohexanecarboxylic acid vs cis-4-butylcyclohexanecarboxylic acid chemical stability

Executive Summary

In pharmaceutical synthesis and materials science, the stereochemistry of aliphatic ring systems fundamentally dictates the physicochemical stability of the target molecule. When evaluating 4-butylcyclohexanecarboxylic acid —a critical intermediate in the synthesis of long-acting androgens like Testosterone buciclate—the distinction between its trans and cis isomers is not merely structural, but deeply thermodynamic[1]. This guide provides an objective, data-driven comparison of the chemical stability of trans-4-butylcyclohexanecarboxylic acid versus its cis-alternative, detailing the mechanistic causality behind their energetic differences and providing field-proven protocols for stereochemical optimization.

Mechanistic Basis of Stability (The Causality)

To understand why the trans-isomer exhibits superior chemical stability under standard conditions[2], we must analyze the conformational thermodynamics of the cyclohexane ring. The stability of substituted cyclohexanes is governed by A-values , which quantify the energetic penalty (in kcal/mol) of placing a specific substituent in the sterically hindered axial position rather than the equatorial position[3].

• n-Butyl Group: Possesses an A-value of approximately 1.7 kcal/mol .

• Carboxylic Acid (-COOH) Group: Possesses an A-value of approximately 1.4 kcal/mol [4].

The trans-Isomer (Thermodynamic Minimum)

In trans-4-butylcyclohexanecarboxylic acid, the 1,4-substitution pattern allows both the bulky butyl group and the carboxylic acid group to simultaneously occupy the equatorial positions (e,e-conformation ). This configuration completely avoids 1,3-diaxial interactions with the ring protons, representing the global thermodynamic energy minimum for the molecule.

The cis-Isomer (Sterically Strained)

Conversely, the geometry of cis-4-butylcyclohexanecarboxylic acid forces one substituent into the axial position and the other into the equatorial position (a,e-conformation ). Because the butyl group has a higher A-value (1.7 kcal/mol) than the carboxyl group (1.4 kcal/mol), the molecule predominantly adopts the chair conformation where the butyl group is equatorial. This forces the -COOH group into the axial position, subjecting it to destabilizing 1,3-diaxial interactions with the protons at C3 and C5. Consequently, the cis-isomer is thermodynamically destabilized by roughly 1.4 kcal/mol relative to the trans-isomer.

Logical relationship between stereochemistry, steric strain, and thermodynamic stability.

Quantitative Stability Data

The thermodynamic penalty of the cis-isomer directly impacts its physical properties and suitability for long-term storage or downstream active pharmaceutical ingredient (API) synthesis. Below is a structured comparison of the two isomers.

Property / Metric	trans-4-Butylcyclohexanecarboxylic Acid	cis-4-Butylcyclohexanecarboxylic Acid
Preferred Conformation	Equatorial, Equatorial (e,e)	Equatorial, Axial (e,a)
Axial Substituent	None	-COOH group
1,3-Diaxial Strain Energy	0.0 kcal/mol	~ 1.4 kcal/mol
Relative Thermodynamic Energy (ΔG)	0.0 kcal/mol (Stable)	+1.4 kcal/mol (Less Stable)
Chemical Stability	Highly stable under standard conditions	Prone to epimerization under basic conditions
Suitability for API Synthesis	Optimal (Ensures rigid receptor binding)	Suboptimal (Risk of conformational shifting)

Experimental Workflows for Stability and Isomerization

In synthetic workflows, the catalytic hydrogenation of 4-butylbenzoic acid typically yields a kinetic mixture predominantly composed of the less stable cis-isomer[1]. To utilize this material in drug development, researchers must drive the system to the thermodynamically stable trans-isomer.

Causality of the Protocol: Direct base-catalyzed epimerization of a free carboxylic acid is highly inefficient because the base immediately deprotonates the acid to form a resonance-stabilized carboxylate anion, which strongly resists further deprotonation at the alpha-carbon. Therefore, a self-validating protocol requires first masking the acid as an ester, performing the epimerization via an enolate intermediate, and finally hydrolyzing it back to the acid.

Step-by-Step Epimerization Methodology

• Esterification (Masking): Suspend the cis-predominant 4-butylcyclohexanecarboxylic acid in anhydrous ethanol. Add a catalytic amount of concentrated sulfuric acid ( H2​SO4​ ) and reflux for 4 hours to yield ethyl 4-butylcyclohexanecarboxylate. Remove the solvent under reduced pressure.

• Enolization (Base Catalysis): Dissolve the crude ethyl ester in fresh anhydrous ethanol. Add 1.2 equivalents of sodium ethoxide (NaOEt). The strong base deprotonates the alpha-carbon, destroying the stereocenter and forming a planar enolate intermediate[1].

• Thermodynamic Equilibration: Reflux the mixture for 12 hours. Upon continuous protonation and deprotonation, the equilibrium heavily shifts toward the lower-energy trans-ester (e,e-conformation), driven by the ~1.4 kcal/mol thermodynamic gradient.

• Saponification (Unmasking): Add an excess of 2M aqueous potassium hydroxide (KOH) directly to the reaction flask and reflux for an additional 2 hours to hydrolyze the trans-ester.

• Quenching & Isolation: Cool the mixture in an ice bath and carefully acidify with 3M HCl until the pH reaches 2. The highly pure trans-4-butylcyclohexanecarboxylic acid will precipitate as a white crystalline solid. Filter and wash with cold water.

• Analytical Validation: Confirm stereochemical purity using 1H -NMR. The alpha-proton (adjacent to the -COOH group) in the trans-isomer will appear as a triplet of triplets (tt) with large axial-axial coupling constants ( J≈11−12 Hz), definitively proving the equatorial positioning of the carboxyl group.

Workflow for the base-catalyzed epimerization of the cis-isomer to the trans-isomer.

Implications in Drug Development

The thermodynamic stability of the trans-isomer is not just an academic curiosity; it is a strict regulatory and pharmacokinetic requirement. In the synthesis of Testosterone buciclate (a long-acting injectable androgen), the trans-geometry of the buciclate ester tail is mandatory[1].

If the cis-isomer were used, the axial projection of the carboxyl attachment point would drastically alter the 3D steric bulk of the prodrug. This would negatively impact its lipophilicity, alter its crystal packing in depot injections, and potentially accelerate premature enzymatic cleavage in vivo. By utilizing the thermodynamically stable trans-4-butylcyclohexanecarboxylic acid, developers ensure a predictable, highly stable API that resists spontaneous conformational degradation during long-term shelf storage[2].

References

• DrugFuture. "Testosterone buciclate, CDB-1781 Synthesis Database." DrugFuture Pharmaceutical Data. Available at:[Link]

• Master Organic Chemistry. "Ranking The Bulkiness Of Substituents On Cyclohexanes: A-Values." Master Organic Chemistry. Available at:[Link]

• Wikipedia. "A value - Conformational Analysis." Wikimedia Foundation. Available at:[Link]

Sources

• 1. Testosterone buciclate, CDB-1781, 20 Aet-1-药物合成数据库 [drugfuture.com]
• 2. CAS 38289-28-0: trans-4-Butylcyclohexanecarboxylic acid [cymitquimica.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. A value - Wikipedia [en.wikipedia.org]

Validating trans-4-Butylcyclohexanecarboxylic Acid Stereochemistry: X-Ray Crystallography vs. Alternative Modalities

Introduction

trans-4-Butylcyclohexanecarboxylic acid (4-BCCA) is a highly versatile cycloaliphatic building block with profound applications ranging from advanced 1[1] to novel antiepileptic neurotherapeutics. Recent structural studies have identified 4-BCCA as a potent inhibitor of AMPA receptors, functioning by 2[2].

The efficacy of 4-BCCA in both materials science and pharmacology is inextricably linked to its stereochemistry. The trans isomer adopts a highly stable 1,4-diequatorial conformation, which dictates its hydrogen-bonding vectors and steric profile. Conversely, the cis isomer (axial-equatorial) exhibits a distinct 3D topology that disrupts optimal receptor binding and LC packing. Consequently, rigorous stereochemical validation is a mandatory quality control step in its development.

This guide provides an objective comparison of Single-Crystal X-Ray Diffraction (SCXRD)—the gold standard for absolute stereochemical determination—against Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS).

The Analytical Modalities: A Comparative Analysis

Single-Crystal X-Ray Diffraction (SCXRD): The Gold Standard

SCXRD remains the definitive method for validating the stereochemistry of 4-BCCA. By measuring the diffraction of X-rays through a crystalline lattice, SCXRD provides an unambiguous electron density map.

• Causality & Advantage: SCXRD directly visualizes the 1,4-diequatorial arrangement of the butyl and carboxylate groups. Furthermore, it elucidates the intermolecular hydrogen-bonded carboxylic acid dimers that 4-BCCA forms in the solid state, which are critical for its behavior in LC nanocomposites[1].

• Limitation: Requires the growth of high-quality, defect-free single crystals, which can be time-consuming and is highly dependent on solvent systems and evaporation rates.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Practical Workhorse

While SCXRD provides absolute 3D coordinates, 1D and 2D NMR (specifically 1H, 13C, and NOESY) offer rapid validation of relative stereochemistry in solution.

• Causality & Advantage: The stereochemistry of the cyclohexane ring is easily interrogated via the Karplus equation. In the trans isomer, the axial proton at C1 (adjacent to the equatorial carboxylate) exhibits large vicinal J-couplings (approx. 10–12 Hz) with the neighboring axial protons at C2 and C6. A NOESY experiment further confirms the spatial proximity of axial protons on the same face of the ring.

• Limitation: NMR only provides relative stereochemistry. It cannot definitively assign absolute configuration without chiral derivatization, though for the symmetrical differentiation of cis/trans isomers, it is highly practical.

Gas Chromatography-Mass Spectrometry (GC-MS): The Screener

• Causality & Advantage: GC-MS is excellent for assessing the purity of a 4-BCCA batch and detecting trace cis isomer contamination. The trans and cis isomers exhibit different boiling points and dipole moments, leading to distinct retention times on a non-polar capillary column.

• Limitation: The electron ionization (EI) mass spectra of the cis and trans isomers are virtually identical. GC-MS cannot identify which peak corresponds to which isomer without pre-validated reference standards.

Quantitative Data Comparison

The following table summarizes the performance metrics of each analytical modality for validating 4-BCCA.

Parameter	SCXRD	NMR (1D / 2D NOESY)	GC-MS
Primary Output	Absolute 3D coordinates & packing	Relative stereochemistry (J-coupling)	Isomeric purity & molecular weight
Stereochemical Confidence	Absolute (Definitive)	High (Relative)	Low (Requires standards)
Sample State	Solid (Single Crystal)	Solution (e.g., CDCl3)	Volatilized Gas
Sample Requirement	~0.1 - 1.0 mg (intact)	5 - 15 mg (recoverable)	< 1 µg (destructive)
Analysis Time	24 - 72 hours (incl. crystallization)	1 - 3 hours	15 - 30 minutes
Structural Context	Identifies H-bonded dimers	Solution-state dynamics	None (Fragmented)

Experimental Workflows & Biological Context

Below are the analytical workflows for stereochemical validation, alongside the biological mechanism of 4-BCCA, highlighting why precise stereochemical validation is critical for its function.

Workflow comparing SCXRD and NMR for 4-BCCA stereochemical validation.

Mechanism of AMPA receptor inhibition by trans-4-BCCA.

Self-Validating Experimental Protocols

Protocol 1: SCXRD Crystallization and Data Acquisition

To obtain unambiguous absolute stereochemistry, high-quality single crystals must be grown. Rapid precipitation must be avoided, as it traps the carboxylic acid dimers in metastable polymorphic states, degrading crystal quality.

• Solvent Selection: Dissolve 10 mg of synthesized 4-BCCA in 1 mL of a binary solvent system (e.g., 1:1 Hexanes/Ethyl Acetate). Causality: The non-polar hexane reduces solubility, while ethyl acetate disrupts rapid, chaotic hydrogen-bonding, allowing ordered lattice formation.

• Slow Evaporation: Pierce the cap of the vial with a 20-gauge needle. Leave the vial undisturbed in a vibration-free environment at 20°C for 48–72 hours.

• Crystal Harvesting: Select a colorless, block-like crystal (approx. 0.2 x 0.2 x 0.1 mm) under a polarized optical microscope. Coat the crystal in paratone oil to prevent atmospheric degradation and mount it on a cryoloop.

• Data Collection: Transfer the mounted crystal to the diffractometer equipped with a Mo-Kα (λ = 0.71073 Å) or Cu-Kα X-ray source. Causality: Cool the crystal to 100 K using a nitrogen cold stream to minimize the thermal motion of the flexible butyl chain, which would otherwise smear the electron density map.

• Structure Solution: Solve the structure using direct methods (e.g., SHELXT). Validation Check: Confirm the 1,4-diequatorial geometry and the presence of the characteristic R2,2(8) hydrogen-bonded carboxylic acid dimer motif[1].

Protocol 2: NMR Stereochemical Validation (Relative)

When SCXRD is unfeasible due to time constraints or poor crystallization, 2D NMR provides a robust alternative.

• Sample Preparation: Dissolve 15 mg of 4-BCCA in 0.6 mL of deuterated chloroform (CDCl3). Causality: CDCl3 is preferred over highly polar solvents (like DMSO-d6) to prevent the disruption of the natural hydrogen-bonded dimeric state, which can subtly alter ring conformation.

• 1H NMR Acquisition: Acquire a standard 1H spectrum at 400 MHz or higher.

  • Validation Check: Locate the multiplet corresponding to the C1 proton (alpha to the carboxylic acid). In the trans isomer, this proton is axial and will appear as a triplet of triplets (tt) with large J-couplings (~11-12 Hz) to the adjacent axial protons, and small J-couplings (~3-4 Hz) to the equatorial protons.

• NOESY Acquisition: Set up a 2D NOESY experiment.

  • Causality: Set the mixing time (D8) to 400 ms. This specific duration allows sufficient cross-relaxation between the spatially distant axial protons without introducing artifacts from spin diffusion.

  • Validation Check: Look for strong NOE cross-peaks between the C1 axial proton, the C3/C5 axial protons, and the protons of the butyl group. The absence of a strong NOE between the C1 and C4 protons confirms they are on opposite faces of the ring (trans).

Conclusion

While GC-MS and NMR provide rapid, practical methods for assessing purity and relative stereochemistry, Single-Crystal X-Ray Crystallography remains the indispensable gold standard for validating the absolute configuration of trans-4-butylcyclohexanecarboxylic acid. Given the molecule's strict structural requirements for efficacy in both neuropharmacology and advanced materials, investing the 48-72 hours required for SCXRD validation ensures uncompromising scientific integrity in downstream applications.

References

• Yelshanskaya, M. V., Singh, A. K., Sampson, J. M., et al. "Structural basis of AMPA receptor inhibition by 4-BCCA." National Institutes of Health (PMC). Available at: 2

• Roohnikan, M., et al. "Hydrogen-bonded LC nanocomposites: characterisation of nanoparticle-LC interactions by solid-state NMR and FTIR spectroscopies." ResearchGate. Available at: 1

Sources

• 1. researchgate.net [researchgate.net]
• 2. Structural basis of AMPA receptor inhibition by 4-BCCA - PMC [pmc.ncbi.nlm.nih.gov]

FTIR spectroscopy comparative analysis of trans-4-alkylcyclohexanecarboxylic acids

FTIR Spectroscopy Comparative Analysis of trans-4-Alkylcyclohexanecarboxylic Acids: A Comprehensive Guide for Molecular Characterization

As a Senior Application Scientist, I frequently encounter trans-4-alkylcyclohexanecarboxylic acids in the development of1 [1], active pharmaceutical intermediates (such as tranexamic acid precursors), and advanced supramolecular synthons. Fourier-Transform Infrared (FTIR) spectroscopy remains the most robust, non-destructive technique for elucidating the structural integrity of these molecules.

This guide provides an objective, data-driven comparative analysis of this homologous series. We will explore how alkyl chain length, stereoisomerism, and sampling techniques influence their spectral fingerprints, grounded in established spectroscopic principles.

Structural Causality and Spectral Fingerprints

To interpret the FTIR spectra of trans-4-alkylcyclohexanecarboxylic acids, one must first understand the causality between their 3D conformation and their vibrational modes.

The trans-1,4-disubstitution on the cyclohexane ring strongly favors a diequatorial (e,e) chair conformation. Because the carboxyl group is equatorial, it projects outward with minimal 1,3-diaxial steric hindrance. This spatial freedom is critical: it facilitates the formation of highly stable, planar, intermolecular hydrogen-bonded dimers.

This robust dimerization dictates the two most prominent features of their 2 [2]:

• The O-H Stretch: A uniquely broad absorption band spanning 2500–3300 cm⁻¹. The massive broadening is caused by the continuum of hydrogen-bond distances and Fermi resonance interactions within the dimer.

• The C=O Stretch: A sharp, intense peak centered near 1700–1705 cm⁻¹. The shift from a free monomeric carboxylic acid (~1760 cm⁻¹) down to ~1700 cm⁻¹ is a direct, quantitative indicator of the strong double hydrogen-bond network.

Caption: Logical relationship between molecular conformation, dimerization, and resulting FTIR spectral peaks.

Comparative Spectral Analysis

The Homologous Series: Effect of Alkyl Chain Length

When comparing trans-4-methyl, trans-4-butyl, and trans-4-hexylcyclohexanecarboxylic acids, the core hydrogen-bonded dimer remains largely unperturbed. However, the high-frequency aliphatic region (2800–3000 cm⁻¹) undergoes significant transformation. As the alkyl chain lengthens, the ratio of methylene (-CH₂-) to methyl (-CH₃) groups increases, which is directly reflected in the relative intensities of their respective asymmetric stretching vibrations.

Table 1: FTIR Peak Comparison Across the Homologous Series (ATR-FTIR)

Functional Group Vibration	trans-4-Methyl	trans-4-Butyl	trans-4-Hexyl	Analytical Observation & Causality
ν(O-H) H-bonded	~2500-3300 cm⁻¹	~2500-3300 cm⁻¹	~2500-3300 cm⁻¹	Remains constant; the dimer core is unaffected by the distal tail length.
ν(C=O) Dimer	1702 cm⁻¹	1704 cm⁻¹	1705 cm⁻¹	Slight inductive effects and crystal packing density changes shift the carbonyl peak marginally.
ν_as(CH₃)	2955 cm⁻¹	2958 cm⁻¹	2958 cm⁻¹	Terminal methyl group asymmetric stretch remains positionally stable.
ν_as(CH₂)	2920 cm⁻¹ (Weak)	2925 cm⁻¹ (Strong)	2926 cm⁻¹ (Dominant)	Intensity increases proportionally with the number of methylene units in the alkyl chain.

Isomeric Comparison: trans vs. cis Configuration

Stereochemistry fundamentally alters the hydrogen-bonding landscape. In cis-4-alkylcyclohexanecarboxylic acids, the bulky alkyl group locks into the equatorial position, forcing the carboxyl group into an axial orientation. This axial position introduces significant 1,3-diaxial steric interactions with the cyclohexane ring protons.

This steric crowding 3 [3], weakening the intermolecular O-H···O bonds. Consequently, the C=O stretching frequency for the cis isomer typically shifts to a higher wavenumber (~1715–1720 cm⁻¹) compared to the tightly bound trans isomer (~1700–1705 cm⁻¹).

Sampling Technique Comparison: ATR-FTIR vs. KBr Transmission

The choice of sampling technique introduces optical artifacts that must be accounted for during comparative analysis. Attenuated Total Reflectance (ATR) is preferred for its non-destructive nature, but it systematically alters peak positions and intensities relative to traditional KBr pellet transmission.

Table 2: ATR-FTIR vs. KBr Pellet Transmission for trans-4-Butylcyclohexanecarboxylic Acid

Parameter	ATR-FTIR (Diamond Crystal)	Transmission (KBr Pellet)	Spectroscopic Causality
Peak Position (C=O)	~1700 cm⁻¹	~1705 cm⁻¹	ATR causes an anomalous dispersion shift (typically 2-5 cm⁻¹ lower) due to refractive index changes near strong absorption bands.
Low-Wavenumber Intensity	Enhanced	Standard	ATR penetration depth ( dp​ ) is directly proportional to wavelength; peaks below 1000 cm⁻¹ appear artificially stronger.
Sample Prep Artifacts	None (Non-destructive)	Ion-exchange possible	KBr can occasionally react with carboxylic acids under high pressure to form carboxylate salts, falsely shifting C=O to ~1550 cm⁻¹.

Standardized Experimental Protocol (Self-Validating System)

To ensure trustworthiness and reproducibility, I employ the following self-validating ATR-FTIR protocol for analyzing solid trans-4-alkylcyclohexanecarboxylic acids.

Step 1: Instrument Preparation & System Validation

• Clean the diamond ATR crystal thoroughly using spectroscopy-grade isopropanol and a lint-free wipe. Allow the solvent to evaporate completely.

• Acquire a background spectrum (air) using 32 scans at a resolution of 4 cm⁻¹.

• Self-Validation Check: Scan a NIST-traceable polystyrene calibration film. Verify that the aromatic C-C stretching peak is located at exactly 1601.2 cm⁻¹ (±1 cm⁻¹). If the peak drifts, the interferometer requires realignment before proceeding.

Step 2: Sample Application & Pressure Optimization

• Deposit approximately 2–5 mg of the solid trans-4-alkylcyclohexanecarboxylic acid directly onto the center of the ATR crystal.

• Lower the pressure anvil.

• Crucial Causality Step: Monitor the live spectral preview. Gradually increase the anvil pressure until the C=O peak intensity at ~1700 cm⁻¹ reaches at least 0.4 absorbance units. This ensures intimate optical contact between the crystal and the solid sample, overcoming the poor refractive index matching of loose powders, without risking crystal fracture.

Step 3: Data Acquisition & Post-Processing

• Collect the sample spectrum (32 scans, 4 cm⁻¹ resolution, spectral range 4000–400 cm⁻¹).

• Apply an ATR correction algorithm in the spectrometer software. This mathematically corrects for the wavelength-dependent penetration depth, normalizing the spectrum so it can be accurately compared against historical transmission (KBr) spectral libraries.

Caption: Self-validating experimental workflow for ATR-FTIR analysis of carboxylic acids.

References

• Mechanochemical nanoparticle functionalization for liquid crystal nanocomposites based on COOH-pyridine heterosynthons. RSC Publishing.[Link]

• Exploring a β-Amino Acid with a Seven-Membered Ring Constraint as a Foldamer Building Block for Nontraditional Helices. ACS Publications.[Link]

Sources

• 1. Mechanochemical nanoparticle functionalization for liquid crystal nanocomposites based on COOH-pyridine heterosynthons - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Guide to the Proper Disposal of trans-4-Butylcyclohexanecarboxylic Acid

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. For researchers and drug development professionals, handling and disposing of specialized reagents like trans-4-Butylcyclohexanecarboxylic Acid requires a clear, technically grounded protocol. This guide provides an in-depth, procedural framework for its proper disposal, moving beyond simple checklists to explain the causality behind each critical step. Our commitment is to provide you with the essential information needed to maintain a safe and compliant laboratory environment.

Hazard Profile and Core Safety Principles

trans-4-Butylcyclohexanecarboxylic Acid (CAS RN: 38289-28-0) is a solid organic compound that, while stable under normal conditions, presents specific hazards that directly inform its handling and disposal protocols.[1] Understanding these risks is the first step in ensuring safe laboratory practice.

According to safety data sheets (SDS), this chemical is classified as a skin irritant and can cause serious eye irritation.[2][3][4] Some classifications also note the potential for respiratory irritation, particularly if the solid material becomes airborne as dust.[2][5] Therefore, all handling and disposal procedures must be designed to prevent direct contact and inhalation.

Property	Information	Reference
Physical State	Solid, White	[5]
CAS Number	38289-28-0	[3]
GHS Hazard Class	Skin Irritation (Category 2), Serious Eye Irritation (Category 2)	[2][3][6]
Hazard Statements	H315: Causes skin irritation, H319: Causes serious eye irritation	[4][6]
Primary Exposure Routes	Skin contact, eye contact, inhalation of dust	[2]

The foundational principle for the disposal of this compound is that it must be treated as regulated chemical waste. [5] It is imperative that it is never disposed of via sanitary sewers (down the drain) or as regular municipal trash.[7][8] Doing so can lead to dangerous chemical reactions in plumbing systems and violate local, regional, and national environmental regulations.[7][9] The only acceptable pathway is through a licensed hazardous waste disposal company or your institution's Environmental Health and Safety (EHS) program.[6][10]

Standard Operating Protocol for Disposal

This protocol outlines the step-by-step process for safely accumulating and preparing trans-4-Butylcyclohexanecarboxylic Acid waste for final disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for any purpose, including disposal, ensure you are wearing the appropriate PPE. This is your primary defense against exposure.

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Use safety goggles or glasses with side shields that meet appropriate standards.[3][5]

• Body Protection: A standard lab coat should be worn.[3][5]

All handling should occur in a well-ventilated area. For weighing or transferring operations where dust may be generated, the use of a chemical fume hood is strongly advised.[4]

Step 2: Waste Segregation and Container Selection

Proper segregation is critical to prevent unintended and potentially hazardous reactions in the waste container.[7]

• Designate a Waste Stream: Dedicate a specific waste container for trans-4-Butylcyclohexanecarboxylic Acid and other compatible solid carboxylic acids. Do not mix this waste with bases, oxidizing agents, or other reactive chemical streams.[11]

• Choose a Compatible Container: The waste container must be made of a material compatible with the chemical. High-density polyethylene (HDPE) or the original product container are excellent choices.[10][11] The container must be in good condition, free from cracks, and possess a secure, leak-proof lid.[10][11]

• Capacity Limit: Never fill a hazardous waste container beyond 80-90% of its capacity.[11][12] This headspace allows for potential vapor expansion and reduces the risk of splashing or spillage during transport.

Step 3: Accurate and Compliant Labeling

Proper labeling is a regulatory requirement and ensures that everyone who handles the container understands its contents and associated dangers.[13]

Your hazardous waste label must include:

• The words "Hazardous Waste" .[8][11]

• The full, unambiguous chemical name: "trans-4-Butylcyclohexanecarboxylic Acid" .[8][11]

• A clear indication of the hazards (e.g., "Irritant," "Skin Irritant," "Eye Irritant").[11]

• The date when waste was first added to the container (the "accumulation start date").[13]

Step 4: Secure Interim Storage

Store the sealed and labeled waste container in a designated and secure hazardous waste accumulation area within your laboratory.[11] This area should be away from general traffic, heat sources, and incompatible materials.[7] The use of secondary containment (such as a larger bin or tray) is a best practice to contain any potential leaks from the primary container.[11]

Step 5: Arranging for Final Disposal

Once the waste container is ready for disposal (i.e., it is approaching full, or the project is complete), you must arrange for its collection.

• Institutional EHS: Most research institutions and companies have a dedicated Environmental Health and Safety (EHS or OCRS) department that manages the hazardous waste program.[10] Follow your institution's specific procedures to submit a request for waste pickup.[10][12]

• Licensed Contractor: If your organization does not have an internal EHS office, you must use a licensed and certified hazardous waste disposal company.

Emergency Procedures: Spills and Exposure

Accidents can happen, and a clear plan is essential for a safe and effective response.

Small Spill Cleanup (Solid)

• Restrict Access: Keep non-essential personnel away from the spill area.[4]

• Ventilate: Ensure the area is well-ventilated.

• Don PPE: Wear your full PPE, including gloves, goggles, and a lab coat.

• Contain and Collect: Carefully sweep or scoop up the spilled solid material, taking care not to create airborne dust.[3][5] Place the collected material into a designated hazardous waste container.

• Decontaminate: Clean the spill area with soap and water.

• Dispose of Materials: All contaminated cleaning materials (e.g., wipes, gloves) must also be placed in the hazardous waste container.[10]

First Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][3][5]

• Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of soap and water.[2][3][4] If skin irritation occurs, seek medical advice.[3]

• Inhalation: Move the affected person to fresh air and keep them comfortable for breathing. If you feel unwell, seek medical attention.[2][3][4]

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of trans-4-Butylcyclohexanecarboxylic Acid.

Caption: Disposal Decision Workflow for trans-4-Butylcyclohexanecarboxylic Acid.

References

• PROPER SEGREGATION & DISPOSAL OF LABORATORY WASTE | Research Safety . University of Chicago. Available from: [Link]

• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions . Labor Security. Available from: [Link]

• Chemical Waste: Solids | Office of Environmental Health and Safety . Princeton University. Available from: [Link]

• Recovering Carboxylic Acids from Aqueous Waste Streams: Stop Disposing of Recoverable Value . Altiras. Available from: [Link]

• How to Safely Dispose of Laboratory Waste? . Stericycle UK. Available from: [Link]

• Laboratory Guide for Managing Chemical Waste . Vanderbilt University Medical Center. Available from: [Link]

• trans,trans-4'-Butylbicyclohexyl-4-carboxylic Acid — Chemical Substance Information . NextSDS. Available from: [Link]

• In-Laboratory Treatment of Chemical Waste . University of British Columbia. Available from: [Link]

• trans-4-Butylcyclohexanecarboxylic Acid — Chemical Substance Information . NextSDS. Available from: [Link]

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Personal protective equipment for handling trans-4-Butylcyclohexanecarboxylic Acid

Advanced Operational and Safety Guide: Handling trans-4-Butylcyclohexanecarboxylic Acid

As a Senior Application Scientist, I frequently observe that relying solely on a standard Safety Data Sheet (SDS) is insufficient for complex laboratory environments. Handling trans-4-Butylcyclohexanecarboxylic Acid (CAS: 38289-28-0)—a critical intermediate in pharmaceutical synthesis and liquid crystal development—demands a precise understanding of its physicochemical behavior.

To ensure absolute safety and operational efficiency, we must understand the mechanisms that drive this compound's behavior and build our protective and logistical strategies around them.

Physicochemical Hazard Mechanistics

Understanding why a chemical is hazardous allows us to preemptively engineer our defenses. The specific hazards of this aliphatic carboxylic acid are dictated by three core properties:

• Thermal Phase Transition (Melting Point ~35.2 °C): This compound is a low-melting solid ([1]). Because human skin temperature typically ranges from 32 °C to 34 °C, prolonged dermal contact under a glove or tight clothing can cause the powder to undergo a phase transition into a liquid. Liquid-phase organics penetrate the stratum corneum exponentially faster than solids, drastically escalating exposure risks.

• Lipophilicity (LogP ~3.06): A high partition coefficient indicates strong lipid solubility ([2]). Once in contact with the skin, the molecule easily breaches the lipid bilayer, driving its classification as a Category 2 Skin Irritant (H315).

• Acidity (pKa ~4.92): Upon contact with the ocular tear film, the carboxylic acid moiety rapidly dissociates. This causes a localized pH drop that triggers Category 2 Serious Eye Irritation (H319) ([3]).

PPE Deployment Strategy

Personal Protective Equipment (PPE) selection is not an arbitrary compliance step; it is a direct, engineered response to the mechanistic threats identified above.

Table 1: Quantitative PPE Specifications and Mechanistic Justification

PPE Category	Specification / Standard	Quantitative Metric	Mechanistic Justification
Hand Protection (Solid)	Nitrile Gloves (EN 374)	> 0.11 mm thickness	Provides a sufficient barrier against solid-state lipophilic acids during standard weighing.
Hand Protection (Solution)	Butyl Rubber or Viton	> 0.30 mm thickness	Required if the acid is dissolved in Dichloromethane (DCM) or THF to prevent rapid solvent breakthrough.
Eye Protection	Chemical Splash Goggles	ANSI Z87.1 / EN 166	Prevents ocular exposure to acidic dust or aerosolized droplets, protecting against H319 hazards.
Body Protection	Non-porous Lab Coat	100% Cotton or FR	Prevents accumulation of static charge and stops low-melting powder from resting against the skin.

Standard Operating Procedure: Handling and Dispensing

Every protocol must be a self-validating system to ensure continuous safety and chemical integrity.

Phase 1: Engineering Control Verification

• Action: Activate the chemical fume hood and verify the face velocity monitor.

• Validation: Ensure the digital readout is between 80–120 feet per minute (fpm) . Do not proceed if the airflow alarm is active or the flow is turbulent.

Phase 2: Static Mitigation & Weighing

• Action: Place an anti-static weighing boat on the analytical balance. Ground yourself using an anti-static wrist strap if the laboratory humidity is below 30%.

• Causality: Highly lipophilic, low-moisture powders accumulate static charge. Static discharge can cause the powder to aerosolize upon opening the container, increasing inhalation and ocular risks.

• Action: Transfer the solid using a grounded stainless-steel spatula.

• Validation: Observe the powder; it should transfer smoothly without "jumping" or adhering to the outer vertical edges of the weighing boat.

Phase 3: Dissolution & Reaction Execution

• Action: Transfer the weighed solid into the reaction vessel. If utilizing an organic solvent, add the solvent slowly under continuous magnetic stirring.

• Validation: Visually monitor the dissolution process. A completely clear, homogenous solution confirms full solvation, eliminating the risk of residual solid particulates reacting unpredictably downstream.

Spill Management and Waste Disposal

Spill Protocol:

• Containment: Surround the spilled solid with inert absorbent pads to prevent mechanical tracking.

• Neutralization: Liberally cover the spill with Sodium Bicarbonate ( NaHCO3​ ) powder.

• Causality: The weak base reacts with the carboxylic acid to form a highly water-soluble sodium salt, water, and carbon dioxide ( CO2​ ) gas.

• Validation: Lightly dampen the powder with water. The cessation of effervescence (bubbling) visually validates that the acid has been 100% neutralized.

• Collection: Sweep the neutralized salt into a designated solid waste container using a non-sparking brush.

Waste Segregation:

• Aqueous Waste: Neutralized salts and aqueous washings can be routed to the basic aqueous waste stream.

• Organic Waste: Unreacted acid dissolved in organic solvents must be strictly segregated into non-halogenated (e.g., Ethyl Acetate) or halogenated (e.g., DCM) waste carboys, depending on the carrier solvent used.

Operational Workflow Visualization

Workflow mapping physicochemical hazards to operational and disposal protocols.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 2060518, 4-Butylcyclohexanecarboxylic Acid." PubChem, [Link]

• ChemBK. "trans-4-Butylcyclohexanecarboxylic acid - Physico-chemical Properties." ChemBK Database, [Link]

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